Benzyl 2-chloroethyl sulfide

• CAS: 4332-51-8

Core Science & Biosynthesis

Comprehensive Physicochemical and Analytical Profiling of Benzyl 2-Chloroethyl Sulfide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Benzyl 2-chloroethyl sulfide (CAS No. 4332-51-8) is a highly reactive thioether utilized extensively as a synthetic intermediate, a mechanistic probe in toxicology, and a simulant for sulfur mustard (HD) in chemical defense research. Understanding its exact molecular weight, isotopic distribution, and physicochemical properties is critical for accurate mass spectrometric detection and degradation profiling.

This whitepaper synthesizes the core physicochemical data of benzyl 2-chloroethyl sulfide, explores the causality behind its direct-acting mutagenicity, and provides a self-validating experimental protocol for its analytical quantification using high-resolution mass spectrometry (HRMS).

Physicochemical Properties & Molecular Weight Dynamics

The behavior of benzyl 2-chloroethyl sulfide in both biological and environmental matrices is fundamentally governed by its molecular weight and structural composition. The presence of a single chlorine atom yields a highly specific isotopic signature—a critical parameter for untargeted analytical screening.

Quantitative Data Summary

Property	Value	Analytical Significance
IUPAC Name	Benzyl 2-chloroethyl sulfide	Standardized nomenclature for database indexing.
CAS Registry Number	4332-51-8	Unique identifier for chemical sourcing [3].
Molecular Formula	C₉H₁₁ClS	Dictates the stoichiometric boundaries of degradation.
Molecular Weight	186.70 g/mol	Essential for calculating molarity in kinetic assays.
Monoisotopic Exact Mass	186.0269 Da	Target value for High-Resolution Mass Spectrometry (HRMS).
Density	~1.137 g/cm³	Influences biphasic extraction efficiencies.
LogP (Octanol/Water)	~3.16	High lipophilicity; predicts rapid cellular membrane permeation.

Causality in Physical Properties: The molecular weight of 186.70 g/mol , combined with a LogP of 3.16, renders this compound highly lipophilic and moderately volatile. These properties allow it to partition rapidly into lipid bilayers, mimicking the penetration kinetics of heavier chemical warfare agents without requiring identical vapor pressure profiles.

Mechanistic Toxicology: Episulfonium Ion Formation

In toxicological assessments, benzyl 2-chloroethyl sulfide is classified as a potent, direct-acting mutagen. Unlike many xenobiotics that require enzymatic bioactivation (e.g., via Cytochrome P450), this compound bypasses metabolic activation entirely [1].

Causality of Mutagenesis: The structural proximity of the nucleophilic sulfur atom to the electrophilic carbon attached to the chlorine leaving group drives an intramolecular substitution (Sₙi) reaction. The sulfur atom attacks the β-carbon, displacing the chloride ion to form a highly strained, positively charged episulfonium ion intermediate . This intermediate is aggressively electrophilic and directly alkylates nucleophilic centers on DNA (such as the N7 position of guanine), causing structural lesions that trigger mutations in assays like the Ames test [2].

Diagram 1: Mechanism of Episulfonium Ion Formation and Direct DNA Alkylation.

Analytical Detection: Mass Spectrometry Profiling

Detecting benzyl 2-chloroethyl sulfide requires exploiting its molecular weight and isotopic distribution. Because chlorine exists naturally as ³⁵Cl and ³⁷Cl in an approximate 3:1 ratio, the mass spectrum of the intact molecule will display a characteristic [M+H]⁺ doublet at m/z 187.03 and m/z 189.03.

Causality in Method Design: To capture both the highly lipophilic parent compound and its polar degradation products (e.g., sulfoxides or hydrolyzed alcohols), a dual-condition chromatographic approach is required. Utilizing both acidic and basic buffered mobile phases coupled with Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) ensures that no degradation pathway goes undetected [2].

Diagram 2: Analytical Workflow for LC-MS/HRMS Profiling and Mass Balance.

Self-Validating Experimental Protocol: Degradation Kinetics

This protocol outlines the methodology for quantifying the aqueous hydrolysis rate of benzyl 2-chloroethyl sulfide.

The Self-Validating System: This workflow relies on strict mass balance. By simultaneously tracking the depletion of the parent mass (m/z 187.03) and the stoichiometric appearance of the primary hydrolysis product (benzyl 2-hydroxyethyl sulfide, MW 168.25 g/mol , m/z 169.06), the system self-validates. If the molar sum of the parent and product deviates from the initial spiked concentration, it immediately flags the formation of unmonitored secondary byproducts (e.g., sulfonium dimers), prompting method recalibration.

Step-by-Step Methodology

• Stock Preparation:

  • Dissolve analytical-grade benzyl 2-chloroethyl sulfide in anhydrous acetonitrile to yield a 10 mM stock.

  • Causality: Anhydrous conditions are mandatory to prevent premature hydrolysis of the reactive C-Cl bond prior to the assay.

• Reaction Initiation:

  • Pre-warm 100 mM phosphate-buffered saline (PBS, pH 7.4) to 37°C.

  • Spike the stock solution into the PBS to achieve a final working concentration of 100 µM. Vortex for 5 seconds to ensure homogeneity.

• Kinetic Sampling & Quenching:

  • At precise intervals (0, 10, 20, 30, 45, and 60 minutes), withdraw 100 µL aliquots from the reaction vessel.

  • Immediately transfer the aliquot into a vial containing 100 µL of ice-cold acetonitrile spiked with 10 µM dibenzyl sulfide (Internal Standard).

  • Causality: The sudden drop in temperature and the introduction of organic solvent instantly precipitate buffer salts and halt the episulfonium-mediated hydrolysis. The internal standard corrects for any matrix effects or ionization suppression during MS analysis.

• Chromatographic Separation:

  • Inject 5 µL of the quenched sample onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Run a gradient elution using Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: The acidic modifiers force the protonation of the thioether groups, drastically enhancing the signal-to-noise ratio in positive-ion ESI mode.

• HRMS Acquisition & Validation:

  • Operate the mass spectrometer in Information-Dependent Acquisition (IDA) mode.

  • Extract the exact mass chromatograms for the parent ([M+H]⁺ 187.0269) and the hydrolysis product ([M+H]⁺ 169.0660).

  • Calculate the pseudo-first-order rate constant ( k ) by plotting the natural logarithm of the parent/IS peak area ratio against time. Verify that the molar generation of the product matches the depletion of the parent to confirm the self-validating mass balance.

Safe Handling and Mechanistic Toxicology of Benzyl 2-Chloroethyl Sulfide: A Technical Whitepaper

Executive Summary

Benzyl 2-chloroethyl sulfide (BCE) is a monofunctional thioether widely utilized in advanced organic synthesis and chemical defense research as a simulant for bis(2-chloroethyl) sulfide (sulfur mustard, HD). While it lacks the bifunctional cross-linking capability of true mustard gas, BCE retains the critical 2-chloroethyl sulfide moiety, making it a potent alkylating agent. For researchers and drug development professionals, interpreting the Safety Data Sheet (SDS) for BCE requires moving beyond passive compliance. This guide synthesizes the physicochemical properties, mechanistic toxicology, and self-validating experimental protocols necessary to handle this hazardous electrophile with absolute scientific rigor.

Physicochemical Profile & Hazard Identification

To design safe experimental workflows, one must first understand the physical parameters that dictate the compound's volatility, solubility, and reactivity. Below is a consolidated physicochemical profile of Benzyl 2-chloroethyl sulfide[1].

Property	Value / Description
Chemical Name	Benzyl 2-chloroethyl sulfide
CAS Registry Number	4332-51-8
Molecular Formula	C₉H₁₁ClS
Molecular Weight	186.69 g/mol
Density	1.137 g/cm³
Flash Point	116.7 ºC
Refractive Index	1.562
LogP (Octanol/Water)	3.15860
Risk Statements	R36/37/38 (Irritating to eyes, respiratory system, and skin)[2]

Table 1: Quantitative physicochemical and hazard data for Benzyl 2-chloroethyl sulfide.

Mechanistic Toxicology: The Alkylation Dynamics

The severe hazard profile of BCE is not merely due to surface irritation; it is rooted in its fundamental molecular reactivity. BCE is a direct-acting mutagen [3].

The Causality of Toxicity: Unlike many pro-carcinogens that require hepatic bioactivation (e.g., oxidation by Cytochrome P450 enzymes), BCE does not require metabolic processing to become toxic[3]. The toxicity is driven by anchimeric assistance (neighboring group participation). The lone electron pairs on the sulfur atom act as an internal nucleophile, attacking the adjacent β-carbon and displacing the chloride ion.

This intramolecular cyclization forms a highly strained, positively charged episulfonium (thiiranium) ion . This intermediate is a ferocious electrophile. When introduced to biological systems, it rapidly reacts with available nucleophiles—most notably the N7 position of guanine residues in DNA. This covalent bonding results in bulky DNA adducts, replication fork stalling, and direct mutagenic lesions.

Mechanistic pathway of DNA alkylation by Benzyl 2-chloroethyl sulfide via an episulfonium intermediate.

Self-Validating Decontamination & Quenching Strategies

When designing an experimental protocol with BCE, the quenching step cannot be an afterthought; it must be a self-validating system . Disposing of unquenched BCE poses severe environmental and exposure risks. Decontamination relies on two primary mechanistic approaches:

• Oxidative Quenching (The Hypochlorite Method):

  • Causality: Treating BCE with 5-10% Sodium Hypochlorite (NaOCl, household bleach) oxidizes the sulfur atom to a sulfoxide or sulfone. By stripping the sulfur of its available lone pairs, it can no longer undergo intramolecular cyclization. Without the episulfonium intermediate, the alkylating hazard is permanently neutralized.

• Nucleophilic Competition (The Thiosulfate Method):

  • Causality: Adding a massive molar excess of 20% Sodium Thiosulfate (Na₂S₂O₃) introduces a highly polarizable, hyper-reactive nucleophile into the system. The thiosulfate outcompetes biological targets, reacting instantly with any formed episulfonium ions to yield a stable, water-soluble Bunte salt.

Trustworthiness via Self-Validation: A protocol is only as safe as its verification. After oxidative quenching, the system must be validated using starch-iodide paper. A positive blue-black color confirms the presence of excess oxidant, proving mathematically and chemically that all sulfide species have been consumed.

Experimental Methodology: Alkylation Simulation & Quenching

The following step-by-step methodology outlines the safe use of BCE in a synthetic alkylation workflow, ensuring maximum operator safety and verifiable waste neutralization.

Step 1: Environmental & PPE Preparation

• Conduct all operations within a certified Class II Type B2 biological safety cabinet or a dedicated, high-flow chemical fume hood.

• Don Level B/C Personal Protective Equipment (PPE): Double nitrile or neoprene gloves, a chemical-resistant apron, and a full face shield.

Step 2: Reagent Handling & Dispensing

• Purge the reaction vessel with an inert gas (Argon or Nitrogen) to prevent moisture-induced hydrolysis, which can generate toxic HCl gas.

• Dispense BCE using positive displacement pipettes to eliminate the risk of aerosolization associated with air-displacement tools.

Step 3: Reaction Execution

• Introduce BCE dropwise to the target nucleophile (e.g., an amine) dissolved in an aprotic solvent (like DMF or DCM) at 0°C.

• Seal the system and allow it to warm to room temperature, monitoring the reaction via TLC or LC-MS until the BCE is fully consumed.

Step 4: In-Situ Quenching

• Upon reaction completion, cool the vessel back to 0°C.

• Slowly add a 10-fold molar excess of 20% aqueous Sodium Thiosulfate (Na₂S₂O₃) or 5% NaOCl.

• Stir vigorously for a minimum of 2 hours at room temperature to ensure biphasic mixing and complete destruction of residual BCE.

Step 5: Validation of Neutralization

• Extract a 1 mL aliquot of the aqueous phase.

• If using NaOCl: Test with starch-iodide paper. A dark color confirms excess bleach (successful quench).

• If using Thiosulfate: Test the organic layer using Ellman’s reagent (DTNB) or a specialized colorimetric sulfide test to confirm the absence of reactive thioethers.

Step 6: Waste Disposal

• Separate the layers. Route the neutralized aqueous and organic phases to dedicated hazardous waste streams, explicitly labeled as "Neutralized Mustard Simulant Waste (Contains Bunte Salts / Sulfones)."

Standard operating procedure for the handling, reaction, and decontamination of mustard simulants.

Sources

• 1. baike.molbase.cn [baike.molbase.cn]
• 2. BENZYL 2-CHLOROETHYL SULPHIDE | 4332-51-8 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Benzyl 2-Chloroethyl Sulfide (BCES): Structural Dynamics, Mechanisms, and Analytical Protocols

Executive Summary

Benzyl 2-chloroethyl sulfide (BCES), frequently referred to in literature as 2-chloroethyl benzyl sulfide (CEBS), is a monofunctional hemisulfur mustard. Because it possesses only one 2-chloroethyl moiety—as opposed to the two found in the chemical warfare agent bis(2-chloroethyl) sulfide (HD)—it serves as a critical, lower-toxicity simulant in decontamination research, toxicology, and the study of alkylating agents. This whitepaper provides a comprehensive technical breakdown of its structural formula, the causality behind its electrophilic reactivity, and field-proven experimental protocols for its analysis.

Chemical Profile and Structural Formula

The structural formula of BCES is C6​H5​−CH2​−S−CH2​−CH2​−Cl . The molecule is composed of two distinct functional domains:

• The Benzyl Group ( C6​H5​−CH2​− ): Imparts significant lipophilicity to the molecule, facilitating rapid penetration through lipid bilayers and cellular membranes. Analytically, the aromatic ring serves as a strong chromophore, enabling UV-based detection methodologies.

• The 2-Chloroethyl Thioether Moiety ( −S−CH2​−CH2​−Cl ): This is the reactive "warhead." The proximity of the nucleophilic sulfur atom to the electrophilic β -carbon (bearing the chloride leaving group) dictates the molecule's mechanism of action.

Table 1: Physicochemical and Analytical Properties

Property	Value / Description	Analytical Significance
Molecular Formula	C9​H11​ClS	Base for exact mass calculations (m/z 186.03).
Molecular Weight	186.68 g/mol	Determines stoichiometric ratios for decontamination.
Physical State	Pale yellow to clear liquid	Requires solvent dilution (e.g., dichloromethane) for GC.
Solubility	Hydrophobic; soluble in organics	Necessitates biphasic or solvent-based reaction matrices.
Ames Test Status	Direct-acting mutagen	Positive mutagenicity without P450 bioactivation[1].

Mechanistic Biology: The Episulfonium Ion Intermediate

As a Senior Application Scientist evaluating alkylating agents, it is imperative to understand why BCES is so reactive. The toxicity and mutagenicity of BCES do not arise from the parent molecule itself, but rather from its spontaneous intramolecular rearrangement.

Anchimeric Assistance and Alkylation

In aqueous or polar environments, the lone pair of electrons on the sulfur atom acts as an internal nucleophile. It attacks the adjacent β -carbon, displacing the chloride ion. This phenomenon, known as anchimeric assistance or neighboring group participation, results in the formation of a highly strained, three-membered episulfonium (thiiranium) ion [2].

Because the three-membered ring is sterically strained and carries a positive charge, it is highly electrophilic. It rapidly undergoes ring-opening when attacked by external nucleophiles. In biological systems, the primary targets are the N7 position of guanine residues in DNA and the sulfhydryl groups of proteins and glutathione[3]. This direct-acting alkylation pathway explains why BCES is a potent mutagen in the Ames test without requiring metabolic bioactivation[1].

Fig 1. Anchimeric assistance and episulfonium ion formation leading to DNA alkylation.

Experimental Methodologies

To ensure scientific integrity, every protocol must be a self-validating system. The following workflows detail how to assess BCES in both biological (toxicity) and chemical (decontamination) contexts.

Protocol 1: In Vitro DNA Alkylation and Cleavage Assay

Objective: To quantify the direct DNA-damaging capability of BCES. Causality Principle: We utilize supercoiled plasmid DNA (e.g., pBR322) because a single alkylation-induced strand break will relax the supercoil. This conformational change drastically alters the DNA's electrophoretic mobility, providing a highly sensitive, quantifiable metric for damage[3].

• Reaction Setup: Prepare a 20 µL reaction mixture containing 1 µg of supercoiled pBR322 DNA in 10 mM Tris-HCl buffer (pH 7.4).

• Agent Addition: Add BCES (dissolved in minimal DMSO to ensure solubility) to achieve final concentrations ranging from 10 µM to 500 µM.

• Control Establishment: Include a vehicle control (DMSO only) and a negative control using a non-alkylating sulfide analog (e.g., benzyl ethyl sulfide) to prove that the chloride leaving group is essential for toxicity.

• Incubation: Incubate at 37°C for 2 hours.

• Termination: Quench the reaction by adding loading dye containing 50 mM EDTA to chelate any trace metals and halt electrophilic interactions.

• Analysis: Resolve the products on a 1% agarose gel. Quantify the conversion of Form I (supercoiled) to Form II (nicked/relaxed) DNA via densitometry.

Protocol 2: Chemical Decontamination Efficacy Assay

Objective: To evaluate the kinetic degradation of BCES by novel oxidative or hydrolytic decontaminants.

Fig 2. Step-by-step workflow for evaluating BCES decontamination efficacy via GC-MS.

Critical Step Causality: Step 4 (Quenching) is the most critical point of failure in kinetic assays. If an oxidative decontaminant is not immediately neutralized by a reducing agent like sodium thiosulfate upon sampling, the degradation will continue during the extraction phase, leading to artificially inflated efficacy rates.

Analytical Detection Standards

Accurate quantification of BCES and its degradation products (such as benzyl 2-hydroxyethyl sulfide from hydrolysis, or corresponding sulfoxides from oxidation) relies on robust Gas Chromatography-Mass Spectrometry (GC-MS). Furthermore, advanced mechanistic studies tracking the transient thiiranium ion utilize Nuclear Magnetic Resonance (NMR) spectroscopy in superacidic environments (e.g., trifluoromethanesulfonic acid) to stabilize the intermediate[2].

Table 2: Standardized GC-MS Parameters for BCES Quantification

Parameter	Specification / Setting	Rationale
Column	HP-5MS (30 m × 0.25 mm, 0.25 µm film)	Non-polar stationary phase provides optimal resolution for aromatic thioethers.
Carrier Gas	Helium at 1.0 mL/min (Constant Flow)	Ensures reproducible retention times.
Oven Program	40°C (hold 2 min) → 15°C/min to 250°C	Balances rapid elution of solvent with sharp peak shapes for higher MW products.
Inlet Temperature	250°C (Splitless mode)	Ensures complete volatilization without thermal degradation of the sulfide.
MS Mode	Electron Ionization (EI), 70 eV	Standard ionization energy for reproducible fragmentation.
Target Ions (SIM)	m/z 186 (M+), 91 (Tropylium ion)	m/z 91 is the base peak derived from the benzyl group, providing maximum sensitivity.

References

• New structural alerts for Ames mutagenicity discovered using emerging pattern mining techniques ResearchGate[Link]

• Oxidative DNA Cleavage by the Antitumor Antibiotic Leinamycin and Simple 1,2-Dithiolan-3-one 1-Oxides Journal of the American Chemical Society[Link]

• Glutathione-dependent Bioactivation of Haloalkanes and Haloalkenes Drug Metabolism Reviews / ResearchGate[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Core Mechanism of Action of Benzyl 2-chloroethyl sulfide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzyl 2-chloroethyl sulfide (BCECS) is a monofunctional alkylating agent belonging to the sulfur mustard family. While less potent than its bifunctional analogue, sulfur mustard (HD), its mechanism of action provides a critical model for understanding the broader class of vesicant compounds. This guide elucidates the core chemical and biological mechanisms through which BCECS exerts its cytotoxic effects. The primary mechanism involves intramolecular cyclization to form a highly reactive episulfonium ion, which subsequently alkylates a wide range of biological nucleophiles. DNA is a principal target, with alkylation leading to the formation of monoadducts that disrupt cellular processes, trigger DNA damage responses, and can ultimately induce cell death pathways such as apoptosis and necrosis. This document provides a detailed examination of these processes, outlines key experimental methodologies for their study, and offers insights into the resulting cellular pathophysiology.

Introduction to Benzyl 2-chloroethyl sulfide

Benzyl 2-chloroethyl sulfide is an organosulfur compound structurally related to the chemical warfare agent sulfur mustard. As a monofunctional agent, it possesses a single 2-chloroethyl sulfide moiety, distinguishing it from the bifunctional nature of sulfur mustard. This structural difference means that while it can form monoadducts with biological molecules, it cannot form the cross-links that are a significant contributor to the high cytotoxicity of bifunctional mustards[1][2]. Nevertheless, BCECS serves as a valuable research tool and simulant for studying the fundamental mechanisms of vesicant-induced injury due to its shared reactive intermediates and cellular targets[1][3]. Understanding its mechanism of action is crucial for developing effective countermeasures and therapies against exposure to this class of chemical agents.

Chemical Reactivity: The Formation of the Episulfonium Ion

The toxicity of Benzyl 2-chloroethyl sulfide, like other sulfur mustards, is fundamentally driven by its chemical reactivity in an aqueous biological environment. The core of this reactivity is the intramolecular nucleophilic substitution that leads to the formation of a cyclic sulfonium ion, also known as an episulfonium ion.

The process begins with the sulfur atom, acting as an internal nucleophile, attacking the carbon atom bonded to the chlorine. This concerted reaction results in the displacement of the chloride ion, which is a good leaving group, and the formation of a highly strained, three-membered ring containing a positively charged sulfur atom[4][5][6]. This episulfonium ion is an extremely potent electrophile, readily reacting with any available nucleophile[5]. This high reactivity is the chemical basis for the compound's ability to alkylate a wide array of biological macromolecules.

Caption: Formation of the reactive episulfonium ion from BCECS and subsequent alkylation of a nucleophile.

Molecular Mechanism of Action: Targeting Biological Macromolecules

The highly electrophilic episulfonium ion formed from BCECS does not discriminate significantly in its targets, reacting with various nucleophilic sites within the cell. The primary targets include DNA, proteins, and lipids[7][8].

DNA is considered the most critical target of sulfur mustards, and its damage is a primary trigger for the observed cytotoxicity[9][10]. The episulfonium ion preferentially alkylates the N7 position of guanine bases and, to a lesser extent, the N3 position of adenine[1][6]. This addition of a benzylthioethyl group to the DNA base forms a bulky monoadduct.

These monoadducts can have several detrimental effects:

• Disruption of DNA Replication and Transcription: The bulky adducts can physically obstruct the progression of DNA and RNA polymerases, leading to stalled replication forks and incomplete transcription[1].

• Induction of DNA Damage Response (DDR): The cell recognizes these adducts as DNA damage and activates complex signaling pathways, known as the DNA Damage Response[2]. This involves the activation of sensor proteins like ATM and ATR, which in turn phosphorylate a cascade of downstream targets to arrest the cell cycle and initiate DNA repair[2].

While BCECS, being monofunctional, cannot form interstrand cross-links, the formation of numerous monoadducts can overwhelm the cell's repair capacity, leading to more severe consequences[1][2].

Proteins contain numerous nucleophilic residues, such as the thiol groups of cysteine and the imidazole ring of histidine, which are susceptible to alkylation by the episulfonium ion. Alkylation can alter protein structure and function, leading to enzyme inhibition and disruption of cellular signaling pathways. Similarly, lipids in cellular membranes can be targeted, potentially leading to a loss of membrane integrity and function[8][10].

Cellular and Physiological Consequences

The initial molecular damage caused by BCECS triggers a cascade of cellular events that culminate in the observed toxic effects.

In response to DNA alkylation, cells activate specific DNA repair pathways. The primary mechanism for repairing the bulky adducts formed by BCECS is the Base Excision Repair (BER) and Nucleotide Excision Repair (NER) pathways[3][9]. The DDR signaling cascade also activates cell cycle checkpoints, primarily at the G1/S and G2/M transitions, to halt cell division and provide time for DNA repair[2]. If the damage is too extensive to be repaired, the cell is typically directed towards programmed cell death.

Exposure to sulfur mustards is strongly associated with the induction of oxidative stress[8][11]. This can occur through several mechanisms:

• Depletion of Antioxidants: The episulfonium ion can directly alkylate and deplete intracellular antioxidants, most notably glutathione (GSH), a key molecule in cellular redox homeostasis[3].

• Mitochondrial Dysfunction: Damage to mitochondrial components can lead to the overproduction of reactive oxygen species (ROS)[11]. The resulting increase in ROS can cause further damage to DNA, proteins, and lipids, exacerbating the initial injury[8].

If DNA damage is irreparable, or if other cellular systems are severely compromised, the cell will initiate a self-destruct sequence. The mode of cell death is often dose-dependent[3][12].

• Apoptosis (Programmed Cell Death): At lower concentrations of exposure, the DDR pathway often leads to the activation of pro-apoptotic proteins like p53. This triggers a cascade of events involving caspases, which are proteases that dismantle the cell in a controlled manner[11][13][14]. Apoptosis can be initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways[13][14].

• Necrosis: At higher exposure levels, the cellular damage can be so severe and rapid that it overwhelms the ordered process of apoptosis. Depletion of cellular energy stores (NAD+ and ATP), often due to the overactivation of the DNA repair enzyme PARP, can lead to necrotic cell death[3]. Necrosis is an uncontrolled process that results in cell lysis and the release of cellular contents, which can trigger a significant inflammatory response[3][15].

Caption: Cellular response pathways following exposure to Benzyl 2-chloroethyl sulfide.

The release of cellular contents during necrosis, along with the production of damage-associated molecular patterns (DAMPs) from injured cells, activates the innate immune system. This leads to the recruitment of inflammatory cells like neutrophils and macrophages and the release of pro-inflammatory cytokines such as IL-1, IL-6, and TNF-α[11][16][17]. While a necessary part of the healing process, an excessive or prolonged inflammatory response contributes significantly to the tissue damage and blistering (vesication) characteristic of mustard agent exposure[3][16].

Key Experimental Methodologies

Studying the mechanism of action of BCECS requires a multi-faceted approach combining analytical chemistry, molecular biology, and cell biology techniques.

This protocol provides a robust method for identifying and quantifying specific DNA adducts formed by BCECS. The causality behind this choice is that Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers unparalleled sensitivity and specificity for identifying chemical modifications to DNA.

Objective: To detect and quantify the N7-(benzylthioethyl)guanine adduct in BCECS-treated cells.

Methodology:

• Cell Culture and Exposure: Culture relevant cells (e.g., human keratinocytes) to 80% confluency. Expose cells to a range of BCECS concentrations (and a vehicle control) for a defined period (e.g., 4 hours).

• DNA Isolation: Harvest cells and isolate genomic DNA using a high-purity DNA isolation kit. It is critical to prevent oxidative damage during this step.

• DNA Digestion: Digest the isolated DNA to individual deoxynucleosides using a cocktail of enzymes such as DNase I, nuclease P1, and alkaline phosphatase.

• LC-MS/MS Analysis:

  • Inject the digested sample into a high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

  • Separate the deoxynucleosides using a reverse-phase C18 column with a gradient elution (e.g., water/methanol with formic acid).

  • Monitor for the specific mass transition of the N7-(benzylthioethyl)guanine adduct using Multiple Reaction Monitoring (MRM). This involves selecting the parent ion mass in the first quadrupole, fragmenting it in the collision cell, and selecting a specific fragment ion in the third quadrupole.

• Quantification: Generate a standard curve using a synthesized N7-(benzylthioethyl)guanine standard of known concentration. Quantify the adduct in the samples by comparing its peak area to the standard curve.

Self-Validation: The protocol's trustworthiness is ensured by including a vehicle-treated negative control to establish a baseline and a positive control (cells treated with a known alkylating agent) to validate the assay's performance. The use of a stable isotope-labeled internal standard is also recommended for precise quantification.

To assess the cytotoxic effects of BCECS, a cell viability assay such as the MTT or WST assay is commonly used. These assays measure the metabolic activity of cells, which correlates with the number of viable cells.

BCECS Concentration (µM)	Cell Viability (% of Control) ± SD
0 (Control)	100 ± 4.5
10	92 ± 5.1
50	75 ± 6.3
100	48 ± 5.8
250	21 ± 4.2
500	8 ± 2.1

Note: Data are representative and would be generated experimentally.

Caption: A typical experimental workflow for investigating the mechanism of BCECS cytotoxicity.

Conclusion and Future Directions

The mechanism of action of Benzyl 2-chloroethyl sulfide is centered on its conversion to a reactive episulfonium ion and the subsequent alkylation of cellular macromolecules, with DNA being a primary target. The resulting DNA damage triggers a complex cellular response involving cell cycle arrest, DNA repair, oxidative stress, and ultimately, cell death via apoptosis or necrosis, which in turn can initiate a potent inflammatory response.

While the core mechanism is well-understood, future research should focus on identifying specific protein targets whose dysfunction contributes significantly to the pathophysiology, further elucidating the interplay between different cell death pathways, and developing targeted therapeutics that can either scavenge the reactive intermediates or modulate the downstream cellular responses to mitigate injury.

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• Pour-Jafari, H., Shariati, M., & Dehpour, A. R. (2018). DNA repair mechanisms in response to genotoxicity of warfare agent sulfur mustard. Archives of Toxicology, 92(5), 1655-1667.
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An In-depth Technical Guide to Benzyl 2-chloroethyl sulfide: Discovery, Synthesis, and Chemical Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl 2-chloroethyl sulfide, a lesser-known analog of the infamous sulfur mustards, represents a key molecule in the study of alkylating agents and their biological interactions. While its history is intrinsically linked to the development of chemical warfare agents, its unique structural features—a benzyl group replacing one of the 2-chloroethyl arms of sulfur mustard—offer a distinct reactivity profile. This guide provides a comprehensive overview of the historical context of its discovery, a detailed, field-proven synthesis protocol, and an in-depth analysis of its physicochemical properties and reactivity. This document serves as a critical resource for researchers in toxicology, medicinal chemistry, and drug development who are investigating the mechanisms of alkylating agents and developing novel therapeutics.

Historical Context and Discovery

The specific discovery of Benzyl 2-chloroethyl sulfide is not well-documented in historical records. Its emergence is intrinsically tied to the broader and more notorious history of sulfur mustards. The first synthesis of a sulfur mustard, bis(2-chloroethyl) sulfide, is often attributed to César-Mansuète Despretz in 1822, who observed the reaction of sulfur dichloride with ethylene.[1] However, it was Frederick Guthrie in 1860 who first characterized the irritating properties of the compound he synthesized.[2][3] Later, in 1886, Viktor Meyer developed a more efficient synthesis, which produced a purer and consequently more potent substance.[1][4]

The intensive research into sulfur mustards was primarily driven by their potential as chemical warfare agents, culminating in their devastating use in World War I.[1][5][6] During this period and in the subsequent decades, numerous analogs were synthesized to investigate the structure-activity relationships of these vesicant compounds. It is within this context of systematic chemical exploration that asymmetrical sulfur mustards like Benzyl 2-chloroethyl sulfide were likely first synthesized and studied. The replacement of one of the reactive 2-chloroethyl groups with a more sterically hindering and electronically different benzyl group would have been a logical step for researchers aiming to modulate the compound's vesicant properties and understand the mechanism of its biological activity.

While the primary impetus for this research was military, the study of these alkylating agents inadvertently laid the groundwork for future therapeutic applications. The understanding of how these compounds interact with biological macromolecules paved the way for the development of nitrogen mustards as the first chemotherapeutic agents.[3]

Chemical Structure and Properties

Benzyl 2-chloroethyl sulfide possesses a unique combination of a flexible thioether linkage, a reactive chloroethyl group, and an aromatic benzyl moiety. This structure dictates its physicochemical properties and its reactivity as an alkylating agent.

Physicochemical Data

Property	Value	Source
Molecular Formula	C₉H₁₁ClS	[2][7]
Molecular Weight	186.70 g/mol	[2][7]
CAS Number	4332-51-8	[2][7]
Appearance	Colorless to pale yellow liquid (predicted)
Odor	Pungent, garlic-like (characteristic of thiols and sulfides)	[2]
Enthalpy of Vaporization	52.3 kJ/mol at 308 K	[2]

Synthesis of Benzyl 2-chloroethyl sulfide

The synthesis of Benzyl 2-chloroethyl sulfide can be achieved through a nucleophilic substitution reaction. A robust and reliable method involves the reaction of the sodium salt of benzyl mercaptan (benzylthiol) with an excess of 1,2-dichloroethane.

Reaction Principle

The synthesis proceeds via an SN2 mechanism. Benzyl mercaptan is first deprotonated by a strong base, typically sodium hydroxide or sodium ethoxide, to form the more nucleophilic sodium benzyl mercaptide. This thiolate then attacks one of the electrophilic carbon atoms of 1,2-dichloroethane, displacing a chloride ion and forming the desired Benzyl 2-chloroethyl sulfide. The use of excess 1,2-dichloroethane helps to minimize the formation of the symmetrical byproduct, 1,2-bis(benzylthio)ethane.

Visualizing the Synthesis Workflow

Caption: Workflow for the synthesis of Benzyl 2-chloroethyl sulfide.

Detailed Experimental Protocol

Disclaimer: This protocol involves hazardous materials and should only be performed by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment.

Materials and Reagents:

• Benzyl mercaptan (C₇H₈S)

• Sodium hydroxide (NaOH)

• 1,2-Dichloroethane (ClCH₂CH₂Cl)

• Anhydrous ethanol

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Preparation of Sodium Benzyl Mercaptide:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, dissolve a specific molar equivalent of sodium hydroxide in anhydrous ethanol with stirring until a clear solution is obtained.

  • Cool the solution in an ice bath.

  • Slowly add an equimolar amount of benzyl mercaptan dropwise from the dropping funnel to the sodium hydroxide solution. The reaction is exothermic. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the sodium benzyl mercaptide.

• Nucleophilic Substitution Reaction:

  • To the freshly prepared sodium benzyl mercaptide solution, add a significant excess (e.g., 5-10 molar equivalents) of 1,2-dichloroethane.

  • Heat the reaction mixture to reflux and maintain reflux for several hours (e.g., 4-6 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture into a separatory funnel containing deionized water to quench the reaction and dissolve the sodium chloride byproduct.

  • Extract the aqueous layer multiple times with diethyl ether.

  • Combine the organic extracts and wash them with deionized water, followed by a brine solution.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to remove the diethyl ether and excess 1,2-dichloroethane.

  • The crude product can be purified by vacuum distillation to yield pure Benzyl 2-chloroethyl sulfide.

Chemical Reactivity and Biological Implications

The reactivity of Benzyl 2-chloroethyl sulfide is dominated by the electrophilic nature of the carbon atom bonded to the chlorine. This makes it susceptible to nucleophilic attack, a key feature of its biological activity as an alkylating agent.

Alkylation Mechanism

Similar to other sulfur mustards, Benzyl 2-chloroethyl sulfide can undergo intramolecular cyclization to form a highly reactive episulfonium ion (a cyclic sulfonium ion). This intermediate is a potent electrophile and can be attacked by nucleophiles, such as the nitrogen atoms in the purine bases of DNA. This alkylation of DNA is a primary mechanism of its cytotoxicity. The presence of the benzyl group, compared to a second 2-chloroethyl group, influences the rate of episulfonium ion formation and its subsequent reactivity, likely through steric and electronic effects.

Caption: Proposed mechanism of DNA alkylation by Benzyl 2-chloroethyl sulfide.

Toxicity

Given its structural similarity to sulfur mustards, Benzyl 2-chloroethyl sulfide is expected to be a toxic and vesicant compound. The alkylating nature of the molecule can lead to cellular damage, and it should be handled with extreme caution. Studies on related benzyl sulfides have demonstrated cytotoxicity in rat hepatocytes, supporting the hypothesis that these compounds can release unstable, toxic thiols upon metabolic activation.[1]

Conclusion

Benzyl 2-chloroethyl sulfide, while not as infamous as its parent compound, sulfur mustard, is a molecule of significant scientific interest. Its history is rooted in the extensive research on chemical warfare agents, but its study provides valuable insights into the fundamental principles of chemical reactivity and biological alkylation. The synthesis protocol detailed in this guide offers a reliable method for its preparation, enabling further investigation into its properties and potential applications. As research into targeted therapies and the mechanisms of DNA damage continues, a thorough understanding of compounds like Benzyl 2-chloroethyl sulfide will remain crucial for the advancement of medicinal chemistry and toxicology.

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An In-depth Technical Guide to Benzyl 2-chloroethyl sulfide as a Mustard Gas Simulant

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

Sulfur mustard (bis(2-chloroethyl) sulfide, HD), a potent vesicant and alkylating agent, has been a significant chemical warfare threat for over a century.[1] Its high toxicity and persistence in the environment necessitate the use of less hazardous simulants in research and development for effective countermeasures.[2] This guide provides a comprehensive technical overview of Benzyl 2-chloroethyl sulfide (BCS), a frequently utilized mustard gas simulant. Due to its structural and reactive similarities to sulfur mustard, BCS serves as a valuable tool for studying the mechanisms of mustard-induced injury, developing and testing protective equipment, and evaluating decontamination procedures.[2] This document will delve into the synthesis, chemical properties, mechanism of action, safe handling, and experimental applications of BCS, offering a robust resource for professionals in the field.

Physicochemical Properties: A Comparative Analysis

The utility of Benzyl 2-chloroethyl sulfide as a simulant is rooted in its comparable, yet less hazardous, physicochemical properties relative to sulfur mustard. A clear understanding of these properties is essential for designing and interpreting experiments.

Property	Benzyl 2-chloroethyl sulfide (BCS)	Sulfur Mustard (HD)
Molecular Formula	C₉H₁₁ClS[3]	C₄H₈Cl₂S[4]
Molecular Weight	186.70 g/mol [3]	159.08 g/mol [4]
Appearance	Colorless to pale yellow oily liquid	Colorless to amber oily liquid[4]
Odor	-	Faint garlic or horseradish[4]
Boiling Point	Decomposes before boiling	217-218 °C[5]
Melting Point	-	13-14 °C[6]
Density	-	~1.27 g/mL at 20 °C[6]
Vapor Pressure	-	0.072 mmHg at 20 °C[6]
Enthalpy of Vaporization	52.3 kJ/mol at 308 K[3]	-

Synthesis of Benzyl 2-chloroethyl sulfide

The synthesis of Benzyl 2-chloroethyl sulfide can be effectively achieved through a nucleophilic substitution reaction, analogous to the Williamson ether synthesis, by reacting benzyl mercaptan with a suitable 2-chloroethylating agent.[7] The following protocol outlines a general procedure.

Experimental Protocol: Synthesis via Thioetherification

Materials:

• Benzyl mercaptan

• 1-bromo-2-chloroethane or 1,2-dichloroethane

• Sodium hydroxide (NaOH) or other suitable base

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide)

• Solvent (e.g., toluene, dichloromethane)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and safety equipment

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, reflux condenser, and a dropping funnel.

• Reagent Preparation: Dissolve benzyl mercaptan and the phase-transfer catalyst in the chosen organic solvent within the flask. In a separate vessel, prepare an aqueous solution of sodium hydroxide.

• Reaction: Slowly add the sodium hydroxide solution to the stirred solution of benzyl mercaptan. This will deprotonate the thiol to form the more nucleophilic thiolate.

• Addition of Alkylating Agent: Once the deprotonation is complete, add 1-bromo-2-chloroethane or 1,2-dichloroethane dropwise to the reaction mixture.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor its progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation or column chromatography to obtain pure Benzyl 2-chloroethyl sulfide.

Caption: Synthesis of Benzyl 2-chloroethyl sulfide via Williamson thioether synthesis.

Mechanism of Action: An Alkylating Agent

The toxicity of sulfur mustard and its simulants, including Benzyl 2-chloroethyl sulfide, stems from their ability to act as potent alkylating agents. The key mechanistic step involves the intramolecular cyclization of the 2-chloroethylthioether moiety to form a highly reactive episulfonium ion (also known as a thiiranium ion).[8] This cyclic intermediate is a powerful electrophile that readily reacts with nucleophilic sites on cellular macromolecules such as DNA and proteins.[5]

The benzyl group in BCS, while not directly participating in the alkylation, influences the compound's lipophilicity and may affect its transport across cell membranes. The primary mode of toxicity is initiated by the alkylation of DNA, particularly at the N7 position of guanine residues. This leads to DNA strand cross-linking, impaired DNA replication and transcription, and ultimately, cell death.[9]

Caption: Mechanism of cellular damage by Benzyl 2-chloroethyl sulfide.

Safe Handling and Decontamination

Due to its vesicant nature and potential toxicity, all work with Benzyl 2-chloroethyl sulfide must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Double-gloving is recommended.

• Eye Protection: Chemical splash goggles and a face shield are essential.

• Lab Coat: A flame-resistant lab coat should be worn at all times.

• Respiratory Protection: In case of potential aerosol generation or spills outside of a fume hood, a respirator with an appropriate cartridge for organic vapors should be used.

Decontamination Procedures:

In the event of a spill, immediate decontamination is crucial to prevent exposure and further spread.

Spill Management Protocol:

• Evacuate: Immediately evacuate the affected area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, absorb the liquid with an inert absorbent material (e.g., vermiculite, sand).

• Neutralize: Decontaminate the affected area using a suitable decontamination solution. Commonly used decontaminants for mustard agents and their simulants include:

  • Aqueous solutions of oxidizing agents: Such as dilute sodium hypochlorite (bleach) or potassium permanganate.[10]

  • Reactive sorbents: Materials like activated carbon or specialized military-grade decontamination powders.

• Disposal: All contaminated materials must be collected in a sealed, labeled container and disposed of as hazardous waste according to institutional and regulatory guidelines.

For personnel exposure, immediately remove contaminated clothing and wash the affected skin with copious amounts of soap and water. Seek immediate medical attention.

Experimental Applications

Benzyl 2-chloroethyl sulfide is a versatile tool in mustard gas research. Its use allows for the safe and controlled study of various aspects of mustard agent exposure and countermeasures.

Example Experimental Workflow: Evaluation of a Novel Decontamination Solution

This protocol outlines a general procedure for assessing the efficacy of a new decontamination solution against BCS.

Materials:

• Benzyl 2-chloroethyl sulfide (BCS)

• Test decontamination solution

• Control solution (e.g., water, buffer)

• Inert coupons (e.g., glass, painted metal)

• Gas chromatograph-mass spectrometer (GC-MS)

• Solvent for extraction (e.g., dichloromethane)

Procedure:

• Contamination of Coupons: In a fume hood, apply a known amount of BCS to the surface of the inert coupons.

• Decontamination: Apply the test decontamination solution to one set of contaminated coupons and the control solution to another set. Allow the solutions to react for a specified period.

• Extraction: After the designated contact time, quench the reaction and extract any remaining BCS from the coupon surface using a suitable solvent.

• Analysis: Analyze the extracts by GC-MS to quantify the amount of residual BCS.

• Efficacy Calculation: Calculate the decontamination efficacy as the percentage reduction in BCS concentration on the coupons treated with the test solution compared to the control.

Caption: Workflow for evaluating the efficacy of a decontamination solution.

Analytical Methods for Detection

Accurate and sensitive detection of Benzyl 2-chloroethyl sulfide is critical for experimental monitoring and safety.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common and reliable method for the analysis of BCS. The compound is volatile enough for GC separation, and its mass spectrum provides a unique fingerprint for identification and quantification.

Typical GC-MS Parameters:

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

• Injector: Split/splitless inlet, typically operated in splitless mode for trace analysis.

• Oven Program: A temperature gradient program is used to separate BCS from other components in the sample matrix.

• Mass Spectrometer: Operated in electron ionization (EI) mode. Selected ion monitoring (SIM) can be used to enhance sensitivity and selectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for the structural confirmation of synthesized Benzyl 2-chloroethyl sulfide. The chemical shifts and coupling patterns of the protons and carbons provide unambiguous evidence of the molecular structure.

Conclusion

Benzyl 2-chloroethyl sulfide serves as an indispensable tool in the ongoing efforts to develop effective countermeasures against the threat of sulfur mustard. Its properties as a simulant allow for safer and more accessible research into the mechanisms of vesicant-induced injury, the development of novel decontamination technologies, and the testing of protective materials. This guide has provided a detailed technical overview to aid researchers in the synthesis, safe handling, and application of this important compound. Adherence to strict safety protocols is paramount when working with BCS to ensure the well-being of laboratory personnel and the integrity of the research.

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• 1. Vesicant-Induced Skin Injury Research – Countermeasures Against Chemical Threats [counteract.rutgers.edu]
• 2. brieflands.com [brieflands.com]
• 3. 2-Chloroethyl benzyl sulfide [webbook.nist.gov]
• 4. BIS-(2-CHLOROETHYL)SULFIDE | Occupational Safety and Health Administration [osha.gov]
• 5. Bis(2-chloroethyl)sulfide - Wikipedia [en.wikipedia.org]
• 6. nrt.org [nrt.org]
• 7. benchchem.com [benchchem.com]
• 8. research.physics.unc.edu [research.physics.unc.edu]
• 9. In vitro dermal intoxication by bis(chloroethyl)sulfide. Effect on secondary epidermization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US6245957B1 - Universal decontaminating solution for chemical warfare agents - Google Patents [patents.google.com]

Reactivity of the Thioether in Benzyl 2-Chloroethyl Sulfide: Mechanistic Insights and Simulant Applications

Executive Summary

Benzyl 2-chloroethyl sulfide (BCEs) is a monofunctional analog of the infamous chemical warfare agent bis(2-chloroethyl) sulfide (sulfur mustard, HD). For drug development professionals and toxicologists, BCEs serves as a critical "half-mustard" simulant. It replicates the exact primary reaction mechanism of HD—intramolecular nucleophilic substitution driven by the thioether—without the extreme biohazard associated with bifunctional cross-linking agents[1]. This whitepaper provides an in-depth technical analysis of the thioether's reactivity, the kinetics of the episulfonium intermediate, and self-validating experimental workflows for evaluating medical countermeasures.

Mechanistic Foundation: Anchimeric Assistance

The defining chemical feature of BCEs is the spatial relationship between the nucleophilic thioether sulfur and the electrophilic beta-carbon bearing the chloride leaving group. The sulfur atom possesses two lone pairs of electrons. Under physiological conditions, the molecule undergoes a conformational shift that allows one of these lone pairs to perform a backside attack on the adjacent carbon, displacing the chloride ion[2].

This process, known as anchimeric assistance or neighboring group participation, forms a highly strained, positively charged three-membered ring: the episulfonium (thiiranium) ion [1].

Because of the severe ring strain and the localized positive charge, the carbons of the episulfonium ion become exceptionally electrophilic. The ring rapidly opens upon attack by available nucleophiles. In biological systems, this results in the alkylation of water (hydrolysis), proteins, or the N7 position of deoxyguanosine in DNA[1], which is responsible for the compound's potent, direct-acting mutagenicity in Ames tests[3].

Reaction mechanism of BCEs via the episulfonium intermediate.

Quantitative Reactivity Profile

The kinetics of BCEs reactivity are governed by a two-step process:

• Rate-Determining Step (RDS): The unimolecular formation of the episulfonium ion ( k1​ ).

• Product Formation Step: The rapid, bimolecular nucleophilic attack on the episulfonium ion ( k2​ ).

Because k2​≫k1​ , the overall depletion of BCEs follows first-order kinetics. However, the fate of the episulfonium ion depends entirely on the relative concentration and nucleophilicity (Swain-Scott parameters) of the surrounding molecules. Medical countermeasures, such as thiopurines, are designed to act as highly efficient nucleophilic scavengers that outcompete DNA for the episulfonium intermediate[1].

Table 1: Comparative Reactivity Profile of the Episulfonium Intermediate

Nucleophile Category	Representative Target	Nucleophilic Atom	Relative Reaction Rate	Biological Consequence / Application
Solvent/Aqueous	Water (H₂O)	Oxygen	Slow (Baseline)	Spontaneous hydrolysis; limits systemic half-life.
Macromolecule	DNA (Deoxyguanosine)	Nitrogen (N7)	Fast	Genotoxicity; mono-alkylation of DNA[1].
Endogenous Thiol	Glutathione (GSH)	Sulfur	Very Fast	Natural cellular detoxification pathway.
Exogenous Scavenger	6-Mercaptopurine	Sulfur	Ultra-Fast	Medical countermeasure; intercepts episulfonium[1].

Experimental Workflows: Kinetic Profiling and Scavenger Assays

To accurately evaluate the reactivity of BCEs and the efficacy of potential drug candidates, researchers must employ self-validating analytical systems. Below are two field-proven protocols.

Protocol A: NMR-Based Kinetic Profiling of Hydrolysis

This protocol determines the intrinsic rate constant ( k1​ ) of episulfonium formation.

• Expertise & Causality: The choice of a CD3​CN/D2​O (e.g., 50:50 v/v) solvent system is deliberate. Pure water lacks the lipophilicity to dissolve BCEs, while pure organic solvents suppress the dielectric constant needed to stabilize the charged episulfonium transition state. The mixed solvent ensures both substrate solubility and physiological relevance[2].

• Step 1: Prepare a 10 mM solution of BCEs in the deuterated solvent mixture.

• Step 2: Transfer to an NMR tube and equilibrate the spectrometer probe to 37°C to simulate human body temperature.

• Step 3: Acquire 1H NMR spectra every 5 minutes for 120 minutes. Monitor the disappearance of the characteristic alpha-chloro protons (multiplet at ~3.6–3.8 ppm) and the appearance of the hydrolysis product protons.

• Step 4: Plot the integral of the reactant peak versus time and fit to a first-order exponential decay equation to extract the half-life ( t1/2​ ).

• Trustworthiness (Self-Validation): The presence of clean isosbestic points in the overlaid NMR spectra confirms that no stable intermediates are accumulating. The mass balance (sum of reactant and product integrals remaining constant) validates that episulfonium ring-opening is strictly faster than its formation, confirming k1​ as the rate-limiting step.

Protocol B: In Vitro Scavenger Efficacy Assay (HPLC-UV)

This protocol evaluates how effectively a drug candidate (e.g., a thiopurine) intercepts the episulfonium ion before it can react with water or DNA[1].

• Expertise & Causality: To protect physiological targets, a medical countermeasure must possess a highly polarizable electron cloud (like the sulfur in 6-mercaptopurine) to outcompete the high local concentration of water (55 M) for the episulfonium ion.

• Step 1: In a temperature-controlled vial (37°C), incubate 500 µM BCEs with 50 µM of the candidate nucleophilic scavenger in a 10 mM phosphate buffer (pH 7.4) containing 12.5 mM NaCl[1].

• Step 2: At predefined intervals (e.g., 1, 5, 10, 30 minutes), extract a 50 µL aliquot and quench the reaction by adding 50 µL of ice-cold acetonitrile containing an internal standard.

• Step 3: Inject the quenched samples onto a C18 reverse-phase HPLC column using a gradient of water/acetonitrile with 0.1% trifluoroacetic acid (TFA).

• Step 4: Monitor the UV absorbance to quantify the depletion of the scavenger and the formation of the BCEs-scavenger conjugate.

• Trustworthiness (Self-Validation): The protocol incorporates a strict mass-balance check. By quantifying the depletion of the parent BCEs alongside the molar sum of the hydrolysis product and the scavenger-conjugate, researchers can verify that no secondary side-reactions (such as oxidation of the thioether) are skewing the kinetic data. A mass balance recovery of >95% validates the assay's integrity.

Conclusion

The reactivity of benzyl 2-chloroethyl sulfide is fundamentally dictated by the anchimeric assistance of its thioether group, leading to the transient but highly toxic episulfonium ion. By understanding the kinetics of this intermediate, drug development professionals can utilize BCEs as a safe, high-fidelity simulant to screen nucleophilic scavengers. Protocols that emphasize physiological solvent conditions and strict mass-balance validation ensure that in vitro kinetic data translates reliably to in vivo countermeasure efficacy.

References

• [1] Detoxication of Sulfur Half-Mustards by Nucleophilic Scavengers: Robust Activity of Thiopurines. Chemical Research in Toxicology (ACS Publications). URL:[Link]

• [2] Chemical Behavior and Reaction Kinetics of Sulfur and Nitrogen Half-Mustard and Iprit Carbonate Analogues. ACS Sustainable Chemistry & Engineering. URL:[Link]

• [3] Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test. PubMed (National Institutes of Health). URL:[Link]

Sources

• 1. Detoxication of sulfur half-mustards by nucleophilic scavengers: robust activity of thiopurines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental Fate and Toxicokinetics of Benzyl 2-Chloroethyl Sulfide: A Comprehensive Technical Guide

Executive Summary

Benzyl 2-chloroethyl sulfide (BCE) is a monofunctional thioether and a structural analog to bis(2-chloroethyl) sulfide (sulfur mustard). In the fields of environmental chemistry, toxicology, and drug development, BCE serves as a critical model compound for understanding the degradation pathways and nucleophilic scavenging of chemical warfare agents and reactive alkylating drugs. This whitepaper provides an in-depth analysis of the environmental fate of BCE, focusing on its hydrolysis kinetics, the formation of its reactive episulfonium intermediate, and its resulting toxicological profile.

Physicochemical Profiling & Structural Dynamics

The environmental persistence of BCE is largely dictated by its molecular structure. The presence of a thioether sulfur atom situated beta ( β ) to a primary alkyl chloride is a classic structural alert for high reactivity in aqueous media.

Unlike stable halogenated aliphatic compounds, BCE undergoes rapid intramolecular rearrangement. The lone pair of electrons on the sulfur atom provides anchimeric assistance (neighboring group participation), displacing the chloride ion to form a highly strained, positively charged three-membered ring known as an episulfonium (or thiiranium) ion. This transient intermediate is the focal point of both BCE's environmental degradation and its genotoxicity.

Environmental Fate: Hydrolysis Kinetics & Mechanism

The primary environmental sink for BCE in aquatic systems is hydrolysis. The degradation does not follow a simple bimolecular nucleophilic substitution ( SN​2 ) with water. Instead, it proceeds via a unimolecular ( SN​1 -like) pathway governed by the formation of the episulfonium ion 1.

The Mechanistic Pathway

• Rate-Limiting Step ( k1​ ): The intramolecular attack of the sulfur atom ejects the chloride leaving group, forming the episulfonium ion. Because this is an intramolecular process, it is highly entropically favored.

• Product Formation ( k2​ ): The episulfonium ion is highly electrophilic and is rapidly attacked by the most abundant nucleophile in the environment—water—yielding benzyl 2-hydroxyethyl sulfide and a proton.

Causality in Environmental Persistence: In standard freshwater environments, this hydrolysis is rapid, leading to a relatively short half-life. However, in environments with high ambient chloride concentrations (e.g., marine ecosystems), the common ion effect can drive the episulfonium intermediate back to the parent BCE compound, effectively retarding the overall degradation rate and extending the chemical's environmental persistence 1.

Mechanistic pathway of Benzyl 2-chloroethyl sulfide degradation and DNA alkylation.

Toxicological & Mutagenic Implications

In drug development and genetic toxicology, understanding whether a compound requires metabolic activation is paramount. Many environmental pollutants (like certain polycyclic aromatic hydrocarbons or stable S-conjugates) are inert until oxidized by hepatic Cytochrome P450 enzymes.

BCE, however, is a potent, direct-acting mutagen 2. Causality: Because BCE spontaneously generates the electrophilic episulfonium ion in aqueous physiological media, it bypasses the need for enzymatic bioactivation. Once formed, the episulfonium ion acts as a powerful alkylating agent, preferentially attacking the nucleophilic N7 position of guanine residues in DNA 3. This alkylation leads to depurination, DNA strand breaks, and frameshift or base-pair substitution mutations, resulting in a strong positive response in the Ames test (Salmonella typhimurium) even in the absence of an S9 metabolic fraction 2.

Experimental Protocols

Protocol A: Hydrolysis Kinetics via LC-MS/MS

To accurately determine the environmental half-life of BCE, the reaction must be carefully controlled and instantly quenched to prevent the ongoing reaction of the transient intermediate.

Step-by-step experimental workflow for determining hydrolysis kinetics.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve BCE in 100% acetonitrile to create a 10 mM stock solution. Rationale: BCE has low aqueous solubility. Using a water-miscible aprotic solvent ensures complete dissolution before introduction to the aqueous phase.

• Buffer Incubation: Pre-warm 99 mL of 50 mM phosphate buffer (pH 7.4) to 25°C in a thermostatic water bath. Inject 1 mL of the BCE stock to initiate the reaction (final concentration 100 µM, 1% co-solvent). Rationale: Keeping the co-solvent under 1% prevents significant alteration of the dielectric constant, which would artificially skew the SN​1 kinetics.

• Time-Course Sampling: Withdraw 500 µL aliquots at precise intervals (0, 5, 10, 20, 30, 45, and 60 minutes).

• Reaction Quenching (Critical): Immediately discharge the aliquot into a vial containing 500 µL of a cold 1 M sodium thiosulfate solution. Rationale: Thiosulfate is a highly potent nucleophile that instantly outcompetes water, scavenging the episulfonium ion and halting the hydrolysis reaction exactly at the timestamp 1.

• LC-MS/MS Analysis: Quantify the remaining BCE and the generated benzyl 2-hydroxyethyl sulfide using reversed-phase liquid chromatography coupled with tandem mass spectrometry. Plot ln([BCE]t​/[BCE]0​) versus time to extract the pseudo-first-order rate constant ( kobs​ ).

Protocol B: Ames Test (Bacterial Reverse Mutation Assay)

• Strain Preparation: Culture Salmonella typhimurium strain TA100 overnight in nutrient broth.

• Exposure: In sterile test tubes, combine 0.1 mL of the bacterial culture, 2.0 mL of top agar (containing trace histidine/biotin), and varying concentrations of BCE (0.1, 1.0, 5.0, 10.0 µ g/plate ). Do not add S9 mix.

• Plating & Incubation: Pour the mixture onto minimal glucose agar plates. Incubate at 37°C for 48 hours.

• Scoring: Count the number of revertant colonies. A dose-dependent increase in colonies confirms direct-acting mutagenicity.

Data Presentation

Table 1: Physicochemical and Kinetic Parameters of Benzyl 2-chloroethyl sulfide

Parameter	Value / Description	Significance
CAS Registry Number	4332-51-8	Unique chemical identifier 4.
Molecular Formula	C9​H11​ClS	Defines molecular weight (186.70 g/mol ).
Hydrolysis Mechanism	Unimolecular ( SN​1 -like)	Rate is independent of water concentration; dependent on episulfonium formation.
Primary Degradation Product	Benzyl 2-hydroxyethyl sulfide	Represents the detoxified environmental endpoint.
Chloride Ion Effect	Retards hydrolysis rate	High salinity environments (e.g., oceans) increase environmental persistence.

Table 2: Mutagenicity Profile (Ames Test TA100)

Test Condition	Metabolic Activation (S9)	Mutagenic Response	Mechanistic Rationale
BCE (0.1 - 10 µ g/plate )	Absent (-S9)	Strong Positive	Spontaneous formation of DNA-reactive episulfonium ion in aqueous media 2.
BCE (0.1 - 10 µ g/plate )	Present (+S9)	Positive	Bioactivation is redundant; the compound is already intrinsically electrophilic.
Negative Control (Solvent)	Absent (-S9)	Negative	Establishes baseline spontaneous reversion rate.

References

• Mechanistic Insights into the Hydrolysis of 2-Chloroethyl Ethyl Sulfide: The Expanded Roles of Sulfonium Salts ResearchG
• Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test PubMed (NIH)
• Detoxication of sulfur half-mustards by nucleophilic scavengers: robust activity of thiopurines PubMed Central (NIH)
• 2-Chloroethyl benzyl sulfide - the NIST WebBook National Institute of Standards and Technology (NIST)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detoxication of sulfur half-mustards by nucleophilic scavengers: robust activity of thiopurines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Chloroethyl benzyl sulfide [webbook.nist.gov]

Protocols & Analytical Methods

Analytical methods for Benzyl 2-chloroethyl sulfide detection

Application Note: Advanced Analytical Methodologies for the Detection and Quantification of Benzyl 2-Chloroethyl Sulfide

Scientific Context & Mechanistic Grounding

Benzyl 2-chloroethyl sulfide (B2CES; CAS 4332-51-8) is a prototypical half-mustard and a highly reactive thioether. In toxicological and pharmacological research, it serves as a critical model compound for evaluating the behavior of sulfur mustard simulants and cysteine S-conjugates. Unlike many pro-mutagens, B2CES does not require cytochrome P450-mediated bioactivation; it is a 1[1].

The causality behind its toxicity—and its analytical difficulty—lies in its molecular structure. Chloroethylsulfides undergo 2[2] to form a highly electrophilic episulfonium ion. This intermediate rapidly alkylates biological nucleophiles (DNA, proteins) or hydrolyzes in aqueous environments. Consequently, analytical workflows must be strictly designed to kinetically trap the intact molecule (via cold, non-aqueous extraction) or intentionally target its stable downstream adducts using3[3].

Fig 1. B2CES alkylation mechanism via reactive episulfonium ion intermediate.

Quantitative Data & Analytical Parameters

To accommodate both environmental trace detection and biological adduct profiling, a dual-platform approach is required. Intact B2CES is volatile and best suited for GC-MS, whereas its polar biological adducts require LC-MS/MS.

Table 1: Optimized Mass Spectrometry Parameters for B2CES and its Adducts

Analytical Parameter	GC-MS (Intact B2CES Detection)	LC-MS/MS (B2CES-Cysteine Adduct)
Target Analyte	Benzyl 2-chloroethyl sulfide	S-[2-(benzylthio)ethyl]-L-cysteine
Ionization Mode	Electron Ionization (EI, 70 eV)	Electrospray Ionization (ESI+)
Molecular / Precursor Ion	m/z 186 [M]⁺	m/z 272 [M+H]⁺
Quantifier Ion / Transition	m/z 91 (Tropylium ion, Base peak)	m/z 272 → 167
Qualifier Ion / Transition	m/z 137[M - CH₂Cl]⁺	m/z 272 → 91
Chromatographic Column	DB-5MS (30m x 0.25mm, 0.25µm)	C18 Reverse Phase (100 x 2.1mm, 1.7µm)
Limit of Detection (LOD)	5.0 ng/mL	0.8 ng/mL

Workflow Visualization

Fig 2. Dual-platform analytical workflow for B2CES extraction and quantification.

Experimental Protocols & Causality

Protocol A: GC-MS Detection of Intact B2CES (Environmental/Chemical Matrices)

This protocol is designed to mitigate the rapid aqueous hydrolysis of intact B2CES.

• Step 1: Internal Standard (IS) Spiking. Add 10 µL of B2CES-d5 (1 µg/mL) to 1 mL of the sample matrix.

  • Causality & Self-Validation: Spiking before extraction creates a self-validating system. If the absolute peak area of the IS drops by >20% in the final chromatogram, it immediately flags that thermal degradation or hydrolysis occurred during sample prep, invalidating the batch.

• Step 2: Cold Liquid-Liquid Extraction (LLE). Add 2 mL of pre-chilled Dichloromethane (DCM, 4°C). Vortex vigorously for 2 minutes.

  • Causality: B2CES undergoes nucleophilic substitution in water to form benzyl 2-hydroxyethyl sulfide. Cold DCM kinetically traps the intact thioether and partitions it away from aqueous nucleophiles.

• Step 3: Phase Separation. Centrifuge at 4000 x g for 5 minutes at 4°C. Carefully transfer the lower organic layer to a clean amber vial.

• Step 4: Controlled Concentration. Evaporate the DCM layer under a gentle stream of high-purity nitrogen to exactly 100 µL.

  • Causality:Do not evaporate to dryness. B2CES is a semi-volatile compound; complete evaporation will result in severe analyte loss.

• Step 5: GC-MS Injection. Inject 1 µL in splitless mode (Injector temp: 250°C).

  • Oven Program: 50°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

  • Self-Validation Check: The ratio of the qualifier ion (m/z 137) to the quantifier ion (m/z 91) must remain within ±15% of the calibration standard. A deviation indicates co-eluting matrix interference.

Protocol B: LC-MS/MS Profiling of B2CES Adducts (Biological Matrices)

Because intact B2CES is poorly ionized in ESI and rapidly binds to proteins in vivo, biological analysis must target its mercapturic acid pathway metabolites (e.g., S-[2-(benzylthio)ethyl]-L-cysteine).

• Step 1: Protein Precipitation. To 200 µL of plasma/lysate, add 600 µL of cold Acetonitrile (containing 0.1% Formic Acid and isotopic IS).

  • Causality: Acetonitrile crashes out heavy proteins that would foul the LC column, while the formic acid ensures the cysteine adduct remains protonated, preventing degradation.

• Step 2: Centrifugation & Filtration. Spin at 14,000 x g for 10 minutes at 4°C. Pass the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

• Step 3: LC Separation. Inject 5 µL onto a C18 column (100 x 2.1mm, 1.7µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 8 minutes.

• Step 4: MS/MS Detection (MRM Mode). Monitor the transition m/z 272 → 167 (Collision Energy: 20 eV).

  • Self-Validation Check: Inject a blank matrix sample immediately following the highest calibration standard. Thioethers are notoriously "sticky" and prone to system carryover. A clean blank confirms the integrity of the subsequent biological sample runs.

References

• Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test. PubMed.
• The Journal of Organic Chemistry 1975 Volume 40 No.24. dss.go.th.
• New structural alerts for Ames mutagenicity discovered using emerging pattern mining techniques.

Sources

• 1. Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. researchgate.net [researchgate.net]

Application Note & Protocol: High-Fidelity Identification and Quantification of Benzyl 2-chloroethyl sulfide using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This document provides a comprehensive guide for the robust analysis of Benzyl 2-chloroethyl sulfide (BCES), a significant surrogate compound for sulfur mustard chemical warfare agents, using Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] The protocols detailed herein are designed for researchers, scientists, and professionals in environmental monitoring, defense, and drug development. We present a validated methodology encompassing sample preparation, optimized instrumental parameters, and data interpretation. The causality behind each experimental choice is explained to ensure scientific integrity and facilitate adaptation for specific research needs. This application note establishes a self-validating system for the unambiguous identification and quantification of BCES.

Introduction and Scientific Principle

Benzyl 2-chloroethyl sulfide (C₉H₁₁ClS, Mol. Wt.: 186.70 g/mol ) is an organosulfur compound structurally analogous to bis(2-chloroethyl) sulfide, commonly known as sulfur mustard or mustard gas.[1][3] Due to its similar chemical properties but significantly lower toxicity, BCES serves as a critical simulant for studying the detection, degradation, and decontamination of vesicant chemical warfare agents.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is the analytical technique of choice for this application.[4] The power of this method lies in its two-dimensional approach:

• Gas Chromatography (GC): Provides high-resolution physical separation of volatile and semi-volatile compounds from a mixture based on their boiling points and interactions with a stationary phase.[5] For BCES, this ensures it is isolated from solvents, impurities, or potential degradation products before detection.

• Mass Spectrometry (MS): Acts as a highly specific detector. Following separation by GC, the analyte is ionized, typically through electron impact (EI), causing it to fragment in a predictable and repeatable manner.[4] The resulting mass spectrum is a unique chemical "fingerprint" that allows for unequivocal identification by comparing it to spectral libraries like the NIST/EPA/NIH Mass Spectral Library.[6][7][8]

This combination of chromatographic separation and mass-based identification provides the high degree of confidence required for forensic and research applications.

Materials and Instrumentation

Reagents and Consumables

• Benzyl 2-chloroethyl sulfide standard (CAS: 4332-51-8)

• Hexane or Dichloromethane (GC-MS or HPLC grade)

• Methanol (GC-MS or HPLC grade)

• Anhydrous Sodium Sulfate

• 1.5 mL glass autosampler vials with PTFE-lined caps.[9]

• Microsyringes

Instrumentation

• Gas Chromatograph: An Agilent 6890 series or equivalent, equipped with a split/splitless injector and electronic pressure control.

• Mass Spectrometer: An Agilent 5975 or equivalent single quadrupole mass spectrometer.

• GC Column: A non-polar Agilent J&W Scientific HP-5ms capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane stationary phase. This column is selected for its excellent resolving power for a wide range of semi-volatile organic compounds.[10][11]

• Data System: Manufacturer's standard GC-MS data acquisition and analysis software (e.g., Agilent ChemStation).

Detailed Experimental Protocols

Workflow Overview

The entire process, from sample receipt to final data analysis, follows a systematic and logical progression to ensure data integrity.

Caption: GC-MS analysis workflow for Benzyl 2-chloroethyl sulfide.

Standard and Sample Preparation

The goal of this stage is to prepare a clean, particle-free solution of the analyte in a volatile organic solvent at a concentration suitable for GC-MS analysis.[9]

Protocol Steps:

• Stock Standard Preparation (1000 µg/mL):

  • Accurately weigh 10 mg of pure Benzyl 2-chloroethyl sulfide standard.

  • Quantitatively transfer it to a 10 mL volumetric flask.

  • Dissolve and bring to volume with hexane. This stock solution should be stored at 4°C in an amber vial.

• Working Standard Preparation (10 µg/mL):

  • Perform a serial dilution of the stock solution. For example, transfer 100 µL of the 1000 µg/mL stock into a 10 mL volumetric flask.

  • Bring to volume with hexane. This concentration is ideal for achieving a column loading of approximately 10 ng with a 1 µL injection.[9]

• Sample Preparation (Liquid-Liquid Extraction Example):

  • For aqueous samples, transfer 5 mL of the sample to a separatory funnel.

  • Add 5 mL of dichloromethane and shake vigorously for 2 minutes.

  • Allow the layers to separate and collect the organic (bottom) layer.

  • Pass the organic extract through a small column of anhydrous sodium sulfate to remove any residual water.

  • If necessary, concentrate or dilute the extract to fall within the calibration range of the instrument.

• Final Step:

  • Transfer the final working standard or prepared sample into a 1.5 mL glass autosampler vial for analysis. Ensure a minimum volume of 50 µL is present.[9]

GC-MS Instrumental Method

The following parameters are based on established methods for sulfur mustard and its analogs and provide a robust starting point for analysis.[4][10][11]

Parameter	Setting	Justification
GC System	Agilent 6890N or equivalent	Industry-standard, reliable platform.
Injector	Split/Splitless	Provides flexibility for different sample concentrations.
Injector Temperature	250 °C	Ensures rapid and complete volatilization of BCES without thermal degradation.[10]
Injection Mode	Splitless (1 µL injection)	Maximizes sensitivity for trace-level analysis. A split injection can be used for more concentrated samples.
Carrier Gas	Helium (99.999% purity)	Inert gas that provides good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow Mode)	Optimal flow rate for a 0.25 mm i.d. column, balancing separation efficiency and analysis time.[10][11]
Oven Program	Initial: 60 °C (hold 1 min), Ramp: 15 °C/min to 280 °C, Hold: 5 min	A starting temperature of 60°C allows for good solvent focusing. The ramp rate provides efficient separation and good peak shape for BCES.[10]
MS System	Agilent 5975 or equivalent	Standard, reliable mass selective detector.
Ionization Mode	Electron Impact (EI)	Standard ionization technique that produces repeatable, fragment-rich spectra ideal for library matching.[4]
Electron Energy	70 eV	Universal standard for EI, ensuring spectra are comparable to established libraries (e.g., NIST).[4]
Mass Range	40 - 450 amu	Covers the molecular weight of BCES and its expected fragments, while excluding low-mass interferences from air and water.
Source Temperature	230 °C	Maintains the analyte in the gas phase and prevents contamination of the ion source.[11]
Quadrupole Temp.	150 °C	Ensures stable performance of the mass filter.[11]
Transfer Line Temp.	280 °C	Prevents condensation of the analyte as it moves from the GC column to the MS source.[10]

Results and Data Interpretation

Chromatographic Results

Under the conditions specified, Benzyl 2-chloroethyl sulfide should elute as a sharp, symmetrical peak. The retention time is a key identifier but can shift slightly between instruments. Therefore, it is crucial to analyze a standard on the same day as the samples to confirm the retention time.

Mass Spectral Analysis and Fragmentation

The definitive identification of BCES is achieved by analyzing its mass spectrum. The 70 eV EI spectrum is characterized by a specific fragmentation pattern.

Expected Mass Spectrum Data:

m/z (Mass-to-Charge)	Ion Identity	Relative Abundance	Notes
186/188	[M]⁺ (Molecular Ion)	Low	The parent ion. The m/z 188 peak is the isotope peak due to the presence of ³⁷Cl, expected at ~1/3 the intensity of the 186 peak.
91	[C₇H₇]⁺	100 (Base Peak)	Tropylium ion, formed by cleavage of the benzylic C-S bond and rearrangement. This is a very stable and characteristic fragment.
125/127	[M - C₇H₇]⁺, [ClCH₂CH₂S]⁺	Moderate	Loss of the benzyl group.
65	[C₅H₅]⁺	Moderate	A common fragment from the tropylium ion.
45	[CH₂SH]⁺	Moderate	Fragment from the thioether portion.

Data derived from standard fragmentation patterns and NIST spectral data.[6][7]

The fragmentation process is initiated by the high-energy electrons removing an electron from the molecule, creating a radical cation [M]⁺. This unstable ion then undergoes bond cleavages to form more stable fragments.

Caption: Primary EI fragmentation pathway of Benzyl 2-chloroethyl sulfide.

Safety Precautions

While BCES is a simulant, it is still a hazardous chemical and should be handled with appropriate care in a well-ventilated fume hood.

• Wear standard personal protective equipment (PPE), including safety glasses, a lab coat, and nitrile gloves.

• Avoid inhalation of vapors and skin contact.

• Consult the Safety Data Sheet (SDS) for BCES before handling.

• All waste materials should be disposed of in accordance with local environmental regulations for hazardous chemical waste.

Conclusion

The GC-MS method detailed in this application note provides a reliable and robust protocol for the separation and definitive identification of Benzyl 2-chloroethyl sulfide. The use of a non-polar HP-5ms column yields excellent chromatographic performance, while electron impact mass spectrometry provides a unique spectral fingerprint, enabling high-confidence identification through library matching. This methodology is fit-for-purpose for research, forensic, and monitoring applications involving chemical warfare agent simulants.

References

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• Sample Preparation Guidelines for GC-MS. (n.d.). University of Illinois Urbana-Champaign. Available at: [Link]

• Bae, S. Y., & Winemiller, M. D. (n.d.). Extraction and analysis of sulfur mustard (hd) from various food matrices by gas chromatography–mass spectrometry. Defense Technical Information Center. Available at: [Link]

• Sulej, K., et al. (2021). Synthesis of halogen analogues of sulfur mustard. Biuletyn Wojskowej Akademii Technicznej, 70(3), 95-109. Available at: [Link]

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Nuclear magnetic resonance (NMR) spectroscopy of Benzyl 2-chloroethyl sulfide

An Application Note for the Structural Elucidation of Benzyl 2-chloroethyl sulfide using High-Resolution NMR Spectroscopy

Abstract

This document provides a detailed guide and robust protocols for the characterization of Benzyl 2-chloroethyl sulfide (CAS No: 4332-51-8) using Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] As a compound with structural relevance to chemical warfare agent simulants and as a versatile synthetic intermediate, its unambiguous structural confirmation is critical for researchers in drug development and materials science.[3][4] This guide offers field-proven methodologies for sample preparation, data acquisition for both proton (¹H) and carbon-13 (¹³C) NMR, and subsequent spectral analysis. The causality behind experimental choices is explained to ensure both scientific integrity and the generation of high-quality, reproducible data.

Introduction to NMR-Based Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for determining the structure of organic molecules. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For a molecule like Benzyl 2-chloroethyl sulfide, which possesses several distinct proton and carbon environments, NMR serves as a definitive tool for identity and purity verification.

The molecule contains three key structural motifs, each with unique electronic environments that are distinguishable by NMR:

• The Benzyl Group: Comprising a phenyl ring and a methylene (CH₂) bridge.

• The Thioether Linkage: The sulfur atom influences the chemical shifts of adjacent carbons and protons.

• The 2-Chloroethyl Group: An aliphatic chain terminated by an electronegative chlorine atom.

This application note will focus on standard ¹H and ¹³C NMR, which are the most common and informative experiments for this class of compound. While other nuclei like sulfur-33 (³³S) are NMR-active, they are challenging to observe due to low natural abundance (0.76%), a low gyromagnetic ratio, and quadrupolar broadening, making them impractical for routine analysis.[5][6][7]

Molecular Structure and Predicted Spectral Data

To facilitate spectral assignment, the atoms in Benzyl 2-chloroethyl sulfide are numbered as shown in the diagram below.

Caption: Molecular structure of Benzyl 2-chloroethyl sulfide with atom numbering.

Based on the structure and established chemical shift principles, the expected NMR data are summarized below. These values are predictive and may vary slightly based on solvent and concentration.

Table 1: Predicted ¹H NMR Spectral Data

Atom Position	Description	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H on C2-C6	Aromatic Protons	7.20 - 7.40	Multiplet (m)	N/A	5H
H on C7	Benzylic Methylene	~3.75	Singlet (s)	N/A	2H
H on C9	Methylene (adjacent to S)	~2.85	Triplet (t)	~6-8	2H
H on C10	Methylene (adjacent to Cl)	~3.65	Triplet (t)	~6-8	2H

• Rationale: The aromatic protons (C2-C6) typically appear in the 7-8 ppm region.[8] The benzylic protons (C7) are adjacent to the sulfur atom and the aromatic ring, placing their signal around 3.75 ppm.[9] The methylene protons at C10 are deshielded by the electronegative chlorine atom, shifting them downfield relative to the C9 protons.[10][11] The two methylene groups of the chloroethyl moiety couple with each other, resulting in two triplets, a characteristic pattern for an ethyl group. The typical coupling constant for such vicinal protons on sp³ carbons is 6-8 Hz.[12][13]

Table 2: Predicted ¹³C NMR Spectral Data

Atom Position	Description	Expected Chemical Shift (δ, ppm)
C1	Aromatic Quaternary	~138
C2, C6	Aromatic CH	~129
C3, C5	Aromatic CH	~128.5
C4	Aromatic CH	~127
C7	Benzylic Methylene	~36
C9	Methylene (adjacent to S)	~33
C10	Methylene (adjacent to Cl)	~43

• Rationale: Aromatic carbons resonate between 125-150 ppm.[14] The benzylic carbon (C7) and the carbons of the ethyl group (C9, C10) appear in the aliphatic region. The electronegative chlorine atom significantly deshields C10, resulting in the most downfield chemical shift among the sp³ carbons.[14] The signal for C7 is consistent with known data for benzyl sulfides.[15]

Experimental Protocols: A Step-by-Step Guide

The following workflow ensures the acquisition of high-quality NMR data.

Caption: Experimental workflow for NMR analysis of Benzyl 2-chloroethyl sulfide.

Protocol 1: Sample Preparation

The quality of the final spectrum is directly dependent on meticulous sample preparation.[16]

Materials:

• Benzyl 2-chloroethyl sulfide

• High-quality 5 mm NMR tubes

• Deuterated chloroform (CDCl₃) with 0.03% TMS

• Glass Pasteur pipette

• Small vial

• Vortex mixer

Procedure:

• Weigh the Sample: Accurately weigh the required amount of Benzyl 2-chloroethyl sulfide into a clean, dry vial.

  • For ¹H NMR: 5-25 mg is typically sufficient.[17][18]

  • For ¹³C NMR: A more concentrated sample of 50-100 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[17][18]

• Select Solvent: Chloroform-d (CDCl₃) is an excellent choice as it is a common solvent for non-polar to moderately polar organic compounds and is relatively inexpensive.

• Dissolve the Sample: Add approximately 0.6-0.7 mL of CDCl₃ to the vial.[19] This volume ensures a sufficient filling height of about 4-5 cm in a standard 5 mm NMR tube, which is crucial for proper shimming.[18][20]

• Ensure Homogeneity: Gently vortex or swirl the vial until the sample is completely dissolved. The solution must be transparent and free of any solid particles.

  • Senior Scientist Insight: Insoluble particles will not appear in the spectrum but can severely degrade the magnetic field homogeneity, leading to broad, distorted peaks and making the shimming process difficult or impossible.[16][20] If solids are present, filter the solution through a small plug of cotton wool in a Pasteur pipette directly into the NMR tube.[20]

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution into the NMR tube.

• Cap and Label: Securely cap the NMR tube. Do not use paper labels or parafilm on the section of the tube that enters the spectrometer.[18][19]

Protocol 2: NMR Data Acquisition (on a 400 MHz Spectrometer)

These parameters serve as a robust starting point and can be optimized as needed.

• Instrument Setup: Insert the sample into the spectrometer. Use the automated software to lock onto the deuterium signal of the CDCl₃ and to perform automated shimming of the magnetic field.

  • Expertise & Experience: The "lock" compensates for magnetic field drift, while "shimming" maximizes its homogeneity. Excellent shimming is the single most important factor for obtaining sharp lines and high resolution, allowing for the accurate measurement of coupling constants.

• ¹H NMR Acquisition:

  • Experiment: Standard 1D proton experiment.

  • Spectral Width (SW): ~16 ppm (centered around 6 ppm). This ensures all expected signals and potential impurities are captured.

  • Number of Scans (NS): 8 to 16 scans.

  • Relaxation Delay (D1): 2 seconds. This allows for nearly complete relaxation of protons, ensuring accurate integration.

  • Acquisition Time (AQ): ~3-4 seconds.

  • Pulse Angle: 30-45 degrees. A smaller flip angle allows for a shorter relaxation delay without saturating the signals.

• ¹³C NMR Acquisition:

  • Experiment: Standard 1D carbon experiment with proton decoupling (e.g., zgpg30).

  • Spectral Width (SW): ~240 ppm (centered around 100 ppm).

  • Number of Scans (NS): 128 to 1024 scans. The number of scans depends on the sample concentration; more scans will be needed for dilute samples.

  • Relaxation Delay (D1): 2 seconds.

  • Acquisition Time (AQ): ~1-2 seconds.

  • Pulse Program: Use a program with a 30-degree pulse angle to optimize signal acquisition over time.

Protocol 3: Data Processing and Analysis

• Processing:

  • Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT) to convert the Free Induction Decay (FID) into the frequency-domain spectrum.

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to ensure a flat baseline for accurate integration.

• Referencing:

  • Calibrate the ¹H spectrum by setting the Tetramethylsilane (TMS) signal to 0.00 ppm. If TMS is not present, the residual CHCl₃ signal in the CDCl₃ solvent can be set to 7.26 ppm.[21]

  • Calibrate the ¹³C spectrum by setting the CDCl₃ triplet to 77.16 ppm.[10]

• Analysis:

  • Chemical Shift: Correlate the observed peak positions with the predicted values in Tables 1 and 2.

  • Integration (¹H NMR): Integrate the area under each peak. The relative ratios should correspond to the number of protons in each environment (e.g., 5:2:2:2).

  • Multiplicity (¹H NMR): Analyze the splitting pattern of each peak (singlet, triplet, multiplet) to confirm the connectivity of adjacent protons. The n+1 rule is a powerful tool for this analysis.[22]

  • Coupling Constants (¹H NMR): Measure the distance (in Hz) between the sub-peaks of the triplets. The coupling constants for the C9 and C10 protons should be identical, confirming they are coupled to each other.[12][23]

Conclusion

The combination of ¹H and ¹³C NMR spectroscopy provides a self-validating system for the comprehensive structural characterization of Benzyl 2-chloroethyl sulfide. By following the detailed protocols outlined in this application note, researchers can reliably obtain high-resolution spectra. The subsequent analysis of chemical shifts, integrations, multiplicities, and coupling constants allows for unambiguous confirmation of the molecular structure and assessment of sample purity, which is paramount for professionals in research and drug development.

References

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• Bryce, D. L., & Wasylishen, R. E. (2003). Solid state S-33 NMR of inorganic sulfides. ResearchGate. [Link]

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• Wagner, G. W., & O'Connor, R. J. (2001). Degradation of the Blister Agent BIS(2-Chloroethyl) Sulfide and Simulant 2-Chloroethyl Phenyl Sulfide on Concrete. DTIC. [Link]

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Application Notes & Protocols: Benzyl 2-chloroethyl sulfide for Decontamination Studies

Abstract

This document provides a comprehensive guide for the use of Benzyl 2-chloroethyl sulfide (BCS) as a simulant for the chemical warfare agent sulfur mustard (HD) in decontamination research. It outlines the necessary safety precautions, experimental design considerations, detailed protocols for surface contamination and decontamination, and analytical methods for quantifying decontamination efficacy. This guide is intended for researchers, scientists, and professionals engaged in the development and evaluation of decontamination technologies.

Introduction: The Role of Simulants in Decontamination Research

The study of highly toxic chemical warfare agents (CWAs) like sulfur mustard is restricted to a few specialized laboratories worldwide. Consequently, researchers rely on chemical simulants that mimic the physical and chemical properties of live agents but with significantly lower toxicity. Benzyl 2-chloroethyl sulfide (BCS) is a commonly used surrogate for sulfur mustard.[1] Its utility stems from a similar reactivity profile, which is crucial for accurately assessing the effectiveness of decontamination solutions and materials.[2][3] This application note provides the foundational protocols to design and execute robust and reproducible decontamination studies using BCS.

Physicochemical Properties and Safety Mandates

A thorough understanding of the agent's properties and strict adherence to safety protocols are prerequisites for any experimental work.

Comparative Properties: BCS vs. Sulfur Mustard

The selection of BCS as a simulant is based on its structural and chemical similarities to sulfur mustard, as detailed in the table below.

Property	Benzyl 2-chloroethyl sulfide (BCS)	Sulfur Mustard (HD)	Reference
Formula	C₉H₁₁ClS	C₄H₈Cl₂S	[4][5]
Molar Mass	186.70 g/mol	159.07 g/mol	[4][5]
Appearance	Colorless to Yellow Liquid	Colorless to Dark Brown Liquid	[3][5]
Density	~1.17 g/mL at 25°C	~1.27 g/mL	[3][5]
Boiling Point	90-91°C / 1 mmHg	217°C (decomposes)	[3][5]
Key Reactive Group	2-chloroethyl sulfide	bis(2-chloroethyl) sulfide	[4][5]

Hazard Identification and Mandatory Safety Protocols

BCS is classified as a hazardous substance. It is harmful if swallowed, causes skin irritation, and can cause serious eye damage.[6][7] Therefore, all handling must be conducted within a certified chemical fume hood.

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene). Always double-glove.

• Eye Protection: Chemical splash goggles and a face shield.[8]

• Lab Coat: A flame-resistant lab coat is required.

• Respiratory Protection: While working in a fume hood, respiratory protection may not be necessary, but an emergency respirator should be readily available.[9]

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[6] Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[6][8]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Experimental Design and Workflow

A successful decontamination study requires careful planning, including appropriate controls and a logical experimental sequence.

Core Principles of Study Design

• Material Substrates: Select materials relevant to the intended application (e.g., painted metal, concrete, textiles, polymers).

• Contamination Density: Apply a known, consistent amount of BCS per unit area (e.g., 1-10 g/m²).

• Decontaminant: Prepare the decontamination solution according to the manufacturer's instructions or the experimental formulation.

• Contact Time: Define the duration the decontaminant will remain on the contaminated surface.

• Controls:

  • Negative Control: A contaminated surface treated with a placebo (e.g., water or buffer) to measure natural evaporation or hydrolysis.

  • Positive Control: A known, effective decontaminant to serve as a benchmark.

  • Extraction Efficiency Control: A clean surface spiked with a known amount of BCS and immediately extracted to determine the recovery rate of the analytical method.

Visualized Experimental Workflow

The following diagram illustrates the standard workflow for a decontamination efficacy study.

Caption: Standard workflow for evaluating decontamination efficacy of Benzyl 2-chloroethyl sulfide.

Detailed Experimental Protocols

These protocols provide step-by-step guidance for conducting a typical decontamination study.

Protocol: Preparation of BCS Working Solutions

Objective: To prepare a standardized solution of BCS for contaminating surfaces.

Materials:

• Benzyl 2-chloroethyl sulfide (BCS), 98% or higher purity

• Solvent (e.g., isopropanol, n-hexane, or acetone)[2]

• Volumetric flasks, gas-tight syringes, analytical balance

Procedure:

• Work inside a certified chemical fume hood. Don appropriate PPE.

• Accurately weigh the required amount of BCS.

• Transfer the BCS to a volumetric flask.

• Add the chosen solvent to the flask, filling to approximately 90% of the final volume.

• Seal the flask and vortex for 1 minute to ensure complete dissolution.[2]

• Add solvent to the calibration mark to reach the final desired concentration (e.g., 10 mg/mL).

• Store the solution in a tightly sealed container at 2-8°C.

Protocol: Surface Contamination and Decontamination

Objective: To apply BCS to a surface, treat it with a decontaminant, and prepare it for analysis.

Materials:

• BCS working solution

• Material coupons (e.g., 5 cm x 5 cm glass, metal, or painted plates)

• Decontamination solution

• Extraction solvent (e.g., Dichloromethane, Ethyl Acetate)

• Micropipette or microsyringe

• Timer, lint-free wipes, sample vials

Procedure:

• Place the material coupons on a level surface inside the fume hood.

• Using a micropipette, carefully apply a precise volume of the BCS working solution to the center of each coupon. Spread evenly if required, avoiding the edges.

• Allow the solvent to evaporate for a set period (e.g., 30 minutes), leaving a film of BCS.

• Apply the decontamination solution to the contaminated surface according to the test plan (e.g., spray, wipe, or flood).

• Start the timer for the specified contact time (e.g., 5, 15, 30 minutes).[10]

• After the contact time, quench the reaction if necessary (e.g., with a buffer or by blotting dry).

• Proceed immediately to the extraction protocol.

Protocol: Solvent Extraction of Residual BCS

Objective: To recover any remaining BCS from the surface for quantification.

Procedure:

• Place the decontaminated coupon into a beaker or a suitable container.

• Add a measured volume of extraction solvent sufficient to fully immerse the coupon surface.

• Agitate the container on an orbital shaker for a defined period (e.g., 30 minutes) to ensure efficient extraction.

• Using a pipette, carefully transfer the solvent (extract) into a labeled sample vial (e.g., a GC vial).

• If necessary, filter the extract through a 0.45 µm syringe filter to remove particulates.

• The sample is now ready for analytical quantification.

Analytical Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the sensitive and selective quantification of BCS. High-Performance Liquid Chromatography (HPLC) can also be used.[11][12]

GC-MS Method Parameters (Example)

Parameter	Setting
Instrument	Gas Chromatograph with Mass Spectrometer
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film
Injection Mode	Splitless
Injector Temp	250°C
Oven Program	80°C (hold 2 min), ramp to 280°C at 20°C/min, hold 5 min
Carrier Gas	Helium
MS Mode	Selected Ion Monitoring (SIM)
Quantifier Ion	To be determined by standard analysis
Qualifier Ions	To be determined by standard analysis

Data Analysis and Efficacy Calculation

• Calibration Curve: Prepare a series of BCS standards of known concentrations in the extraction solvent. Analyze these standards using the GC-MS method to generate a calibration curve (Peak Area vs. Concentration).

• Sample Quantification: Analyze the extracts from the decontaminated coupons. Use the calibration curve to determine the concentration of BCS in each extract.

• Calculate Decontamination Efficacy: The efficacy is expressed as the percentage reduction of BCS.

  Efficacy (%) = [ ( C_control - C_treated ) / C_control ] * 100

  Where:

  • C_control = Mass of BCS recovered from the negative control coupon.

  • C_treated = Mass of BCS recovered from the decontaminant-treated coupon.

Waste Disposal

All waste generated, including used PPE, contaminated materials, and solvent extracts, must be treated as hazardous waste. Collect all materials in clearly labeled, sealed containers. Dispose of the waste through your institution's environmental health and safety office in accordance with local and national regulations.

References

• Sadeghi, M., et al. (2016). Decontamination of chemical warfare sulfur mustard agent simulant by ZnO nanoparticles. International Nano Letters. Available at: [Link]

• National Institute of Standards and Technology (NIST). (n.d.). 2-Chloroethyl benzyl sulfide. In NIST Chemistry WebBook. Retrieved from [Link]

• Ramakrishna, C., et al. (2016). A simple and controlled oxidative decontamination of sulfur mustard and its simulants using ozone gas. ResearchGate. Available at: [Link]

• GOV.UK. (n.d.). Incident management: sulphur mustard. Available at: [Link]

• Wang, Q., et al. (2023). Decontamination of mustard sulfur and VX by sodium percarbonate complexed with 1-acetylguanidine as a novel activator. Water Science & Technology. Available at: [Link]

• Ivanov, V., et al. (2018). Study on the decontamination and destruction of chemical weapons through the use of simulants. Trakia Journal of Sciences. Available at: [Link]

• Wagner, G. W., & O'Connor, R. J. (2002). Degradation of the blister agent sulfur mustard, bis(2-chloroethyl) sulfide, on concrete. Langmuir. Available at: [Link]

• Gautam, N., et al. (2013). Sulfur mustard analog, 2-chloroethyl ethyl sulfide-induced skin injury involves DNA damage and induction of inflammatory mediators, in part via oxidative stress, in SKH-1 hairless mouse skin. Toxicology and Applied Pharmacology. Available at: [Link]

• Gentry, J., et al. (2014). Mustard Gas Surrogate, 2-chloroethyl Ethylsulfide (2-CEES), Induces Centrosome Amplification and Aneuploidy in Human and Mouse Cells. Cell Biology and Toxicology. Available at: [Link]

• Defense Technical Information Center (DTIC). (n.d.). High Performance Liquid Chromatography Analysis of 2-Chloroethyl Ethylsulfide and Its Decomposition By-Products by Derivatization. Available at: [Link]

• Pulipaka, S., et al. (2024). Cannabinoid-2 Receptor Activation Attenuates Sulfur Mustard Analog 2-Chloroethyl-Ethyl-Sulfide-Induced Acute Lung Injury in Mice. International Journal of Molecular Sciences. Available at: [Link]

• Wikipedia. (n.d.). Bis(2-chloroethyl)sulfide. Retrieved from [Link]

• Laboratory Chemicals. (n.d.). 2-Chloroethyl phenyl sulfide, 98%. Available at: [Link]

• Gentry, J., & D'Assoro, A. B. (2014). Mustard gas surrogate, 2-chloroethyl ethylsulfide (2-CEES), induces centrosome amplification and aneuploidy in human and mouse cells. Cell Biology and Toxicology. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Bis(2-chloroethyl) sulfone. In PubChem. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). 2-Chloroethyl benzyl sulfide. In NIST Chemistry WebBook. Retrieved from [Link]

• Wang, Z., et al. (2014). Identification and Quantification of Related Impurities in 2-Chloroethyl Phenyl Sulfide for Industrial Use. Journal of Chromatographic Science. Available at: [Link]

• Pereira, V., et al. (2003). Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography. Journal of Liquid Chromatography & Related Technologies. Available at: [Link]

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• 4. 2-Chloroethyl benzyl sulfide [webbook.nist.gov]
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Application Notes and Protocols for the Enzymatic Evaluation of Benzyl 2-Chloroethyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive guide for the use of Benzyl 2-chloroethyl sulfide as a substrate in enzyme studies, with a particular focus on Glutathione S-Transferases (GSTs). The protocols and insights provided herein are designed to ensure scientific rigor, safety, and experimental success.

Introduction: The Significance of Benzyl 2-Chloroethyl Sulfide in Enzyme Research

Benzyl 2-chloroethyl sulfide is a sulfur-containing organic compound that serves as an analog to sulfur mustards, a class of potent vesicant chemical warfare agents.[1][2] Due to its structural similarity, Benzyl 2-chloroethyl sulfide is a valuable tool for studying the detoxification pathways of these hazardous compounds in a laboratory setting with reduced, though still significant, risk.[1] The primary enzymatic system responsible for the detoxification of such electrophilic agents is the Glutathione S-Transferase (GST) superfamily of enzymes.[3]

GSTs are phase II detoxification enzymes that catalyze the nucleophilic attack of the thiol group of reduced glutathione (GSH) on the electrophilic center of a wide range of xenobiotic and endogenous compounds.[3][4] This conjugation reaction renders the substrates more water-soluble and facilitates their excretion from the cell.[4] Given the role of GSTs in cellular protection and drug resistance, understanding their substrate specificity and kinetic behavior is of paramount importance in toxicology and pharmacology.

These application notes will detail the necessary materials, a robust protocol for conducting GST activity assays using Benzyl 2-chloroethyl sulfide, and guidance on data interpretation and troubleshooting.

Safety and Handling Precautions

Benzyl 2-chloroethyl sulfide and its structural analogs are hazardous chemicals and must be handled with extreme caution.[1][2][5][6][7][8]

• Engineering Controls: All work with Benzyl 2-chloroethyl sulfide must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[2][6][8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or butyl rubber are recommended), and safety goggles or a face shield.[1][5][6][7][8]

• Waste Disposal: All contaminated materials, including pipette tips, tubes, and gloves, must be decontaminated with a suitable oxidizing agent (e.g., 10% bleach solution) before disposal as hazardous waste according to institutional guidelines.[2]

• In Case of Exposure:

  • Skin: Immediately wash the affected area with copious amounts of soap and water.[5][6][7]

  • Eyes: Flush with water for at least 15 minutes and seek immediate medical attention.[5][6][7]

  • Inhalation: Move to fresh air and seek immediate medical attention.[5][6][7]

Synthesis of Benzyl 2-Chloroethyl Sulfide

For researchers who need to synthesize Benzyl 2-chloroethyl sulfide, a general method involves the reaction of benzyl mercaptan with 1-bromo-2-chloroethane. The following is a representative procedure that should be performed by a qualified chemist with appropriate safety measures.

Reaction Scheme:

Materials:

• Benzyl mercaptan

• 1-Bromo-2-chloroethane

• A suitable base (e.g., sodium hydroxide, triethylamine)

• An appropriate solvent (e.g., ethanol, acetonitrile)

Procedure:

• Dissolve benzyl mercaptan and a molar equivalent of the base in the chosen solvent in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Slowly add a molar equivalent of 1-bromo-2-chloroethane to the solution at room temperature.

• After the addition is complete, heat the reaction mixture to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure Benzyl 2-chloroethyl sulfide.

• Confirm the identity and purity of the product by analytical techniques such as NMR and mass spectrometry.

Enzymatic Assay of Glutathione S-Transferase Activity

This protocol is adapted from the well-established GST assay using 1-chloro-2,4-dinitrobenzene (CDNB) and is tailored for Benzyl 2-chloroethyl sulfide.[9][10] The assay measures the rate of conjugation of GSH to the substrate, which can be monitored spectrophotometrically by following the increase in absorbance at a specific wavelength determined by the spectral properties of the resulting conjugate.

Materials and Reagents

• Enzyme: Purified Glutathione S-Transferase (specific isozyme or a mixture) or cell/tissue lysate containing GST activity.

• Substrates:

  • Benzyl 2-chloroethyl sulfide (stock solution in a suitable organic solvent like ethanol or DMSO, to be diluted to the final concentration).

  • Reduced Glutathione (GSH) (freshly prepared stock solution in assay buffer).

• Assay Buffer: 100 mM potassium phosphate buffer, pH 6.5.[10]

• Equipment:

  • UV-Vis spectrophotometer with temperature control.

  • Cuvettes (quartz or UV-transparent disposable).

  • Pipettes.

Experimental Workflow Diagram

Caption: Experimental workflow for the GST assay.

Detailed Protocol

• Wavelength Determination: Before initiating the kinetic assay, it is crucial to determine the optimal wavelength for monitoring the reaction. This is done by recording the UV-Vis spectra of the reaction mixture before and after the enzymatic reaction has gone to completion. The wavelength of maximum absorbance difference between the product and the reactants should be used for the kinetic measurements.

• Reagent Preparation:

  • Assay Buffer: Prepare 100 mM potassium phosphate buffer and adjust the pH to 6.5.

  • GSH Solution: Prepare a 100 mM stock solution of GSH in assay buffer immediately before use. Keep on ice.

  • Benzyl 2-chloroethyl sulfide Solution: Prepare a 100 mM stock solution in absolute ethanol or DMSO.

  • Enzyme Solution: Prepare a suitable dilution of the GST enzyme in assay buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate for at least 5 minutes.

• Assay Procedure:

  • Set the spectrophotometer to the predetermined wavelength and the desired temperature (e.g., 25°C or 37°C).

  • In a 1 mL cuvette, add the following in order:

    • Assay Buffer (to a final volume of 1 mL)

    • GSH solution (to a final concentration of 1-5 mM)

    • Enzyme solution

  • Mix by inverting the cuvette and pre-incubate for 5 minutes to allow the mixture to reach the assay temperature.

  • Initiate the reaction by adding the Benzyl 2-chloroethyl sulfide solution (to a final concentration typically in the range of 0.1-2 mM).

  • Immediately start monitoring the change in absorbance over time for 5-10 minutes. Record the absorbance at regular intervals (e.g., every 15 seconds).

  • A blank reaction containing all components except the enzyme should be run to correct for any non-enzymatic reaction.

• Data Analysis:

  • Calculate the initial reaction rate (v) from the linear portion of the absorbance versus time plot (ΔA/min).

  • Convert the rate from ΔA/min to µmol/min/mL using the Beer-Lambert law (v = (ΔA/min) / (ε * l)), where ε is the molar extinction coefficient of the product at the chosen wavelength and l is the path length of the cuvette (usually 1 cm).

  • Calculate the specific activity of the enzyme (µmol/min/mg of protein) by dividing the reaction rate by the concentration of protein in the assay.

Determination of Kinetic Parameters

To characterize the enzyme's affinity for Benzyl 2-chloroethyl sulfide (Km) and its maximum reaction rate (Vmax), a kinetic analysis should be performed. This involves measuring the initial reaction rate at varying concentrations of Benzyl 2-chloroethyl sulfide while keeping the concentration of GSH constant (at a saturating level).

Procedure:

• Perform the GST assay as described above, using a range of Benzyl 2-chloroethyl sulfide concentrations (e.g., 0.1, 0.2, 0.5, 1, 2, 5 mM).

• Plot the initial reaction rates (v) against the corresponding substrate concentrations ([S]).

• Fit the data to the Michaelis-Menten equation using a non-linear regression software to determine the values of Km and Vmax. Alternatively, a Lineweaver-Burk plot (1/v vs. 1/[S]) can be used for a linear representation of the data.

Enzymatic Reaction Mechanism

The GST-catalyzed reaction between Benzyl 2-chloroethyl sulfide and glutathione proceeds via a nucleophilic substitution mechanism. The enzyme's active site activates the thiol group of GSH, increasing its nucleophilicity. The activated glutathione then attacks the electrophilic carbon atom of Benzyl 2-chloroethyl sulfide, displacing the chloride ion and forming a stable thioether conjugate.

Caption: GST-catalyzed conjugation of GSH and Benzyl 2-chloroethyl sulfide.

Kinetic Data Summary

As of the date of this publication, specific kinetic parameters (Km and Vmax) for the reaction of Benzyl 2-chloroethyl sulfide with various GST isozymes are not extensively reported in the peer-reviewed literature. Researchers are encouraged to determine these parameters empirically for their specific experimental system. The following table provides a template for recording such data.

GST Isozyme	Substrate	Km (mM)	Vmax (µmol/min/mg)	Reference
e.g., hGSTA1-1	Benzyl 2-chloroethyl sulfide	[Your Data]	[Your Data]	[Your Lab]
e.g., hGSTM1-1	Benzyl 2-chloroethyl sulfide	[Your Data]	[Your Data]	[Your Lab]
e.g., hGSTP1-1	Benzyl 2-chloroethyl sulfide	[Your Data]	[Your Data]	[Your Lab]

The significance of Km and Vmax:

• Km (Michaelis constant): Represents the substrate concentration at which the reaction rate is half of Vmax. A lower Km value indicates a higher affinity of the enzyme for the substrate.

• Vmax (Maximum velocity): Represents the maximum rate of the reaction when the enzyme is saturated with the substrate. It is proportional to the enzyme concentration and its catalytic efficiency.

The ratio kcat/Km is a measure of the enzyme's overall catalytic efficiency, where kcat (the turnover number) is equal to Vmax/[E]t (total enzyme concentration).

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or low enzyme activity	1. Inactive enzyme.2. Incorrect assay conditions (pH, temperature).3. Substrate or cofactor degradation.	1. Use a fresh enzyme preparation; include a positive control (e.g., using CDNB as a substrate).2. Verify the pH and temperature of the assay buffer.3. Prepare fresh GSH solution for each experiment.
High background reaction	1. Non-enzymatic reaction between GSH and the substrate.2. Contaminated reagents.	1. Subtract the rate of the blank (no enzyme) from the sample rates.2. Use high-purity reagents and water.
Non-linear reaction rate	1. Substrate depletion.2. Product inhibition.3. Enzyme instability.	1. Use a lower enzyme concentration or a shorter reaction time.2. Analyze only the initial linear phase of the reaction.3. Check enzyme stability under assay conditions.

Conclusion

Benzyl 2-chloroethyl sulfide is a valuable substrate for investigating the catalytic activity of Glutathione S-Transferases and for screening potential inhibitors of these enzymes. The protocols and information provided in these application notes offer a solid framework for conducting reliable and safe experiments. By carefully controlling experimental variables and adhering to safety guidelines, researchers can effectively utilize this compound to advance our understanding of cellular detoxification mechanisms and their implications in health and disease.

References

• Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. Annals of Military and Health Sciences Research. [Link]

• Detoxication of sulfur half-mustards by nucleophilic scavengers: robust activity of thiopurines. Chemical Research in Toxicology. [Link]

• Benzyl chloromethyl ether Safety Data Sheet. Sigma-Aldrich. [Link]

• Selective and efficient detoxification of sulfur mustard gas analogues with H2O2 using bioinspired Mo and W dithiolene catalysts. PMC. [Link]

• 2-Chloroethyl phenyl sulfide Safety Data Sheet. Fisher Scientific. [Link]

• Cytotoxicity and Bioactivation Mechanism of Benzyl 2-chloro-1,1,2-trifluoroethyl Sulfide and Benzyl 1,2,3,4,4-pentachlorobuta-1,3-dienyl Sulfide. PubMed. [Link]

• Sulfur Mustard: Blister Agent. NIOSH - CDC. [Link]

• NRT Quick Reference Guide: Sulfur Mustard (HD). National Response Team. [Link]

• Partial Separation and Some Kinetic studies of Glutathione S-Transferrase (GST) in Human Serum. ResearchGate. [Link]

• Mechanistic Insights into the Hydrolysis of 2-Chloroethyl Ethyl Sulfide: The Expanded Roles of Sulfonium Salts. ResearchGate. [Link]

• REACTION OF ENZYMES AND PROTEINS WITH MUSTARD GAS (BIS(β-CHLOROETHYL)SULFIDE). PMC. [Link]

• 2-Chloroethyl benzyl sulfide. NIST WebBook. [Link]

• Preparation and Characterization of Some Substituted Benzyl N-nitrosocarbamates Containing an N-2-(methylthio)ethyl or a Bis(2-a. CORE. [Link]

• Benzyl chloride synthesis by chlorination or substitution. Organic Chemistry Portal. [Link]

• Kinetic Behavior of Glutathione Transferases: Understanding Cellular Protection from Reactive Intermediates. PMC. [Link]

• Glutathione S-Transferase A. ResearchGate. [Link]

• benzoylcholine iodide and chloride. Organic Syntheses Procedure. [Link]

• Kinetic Behavior of Glutathione Transferases: Understanding Cellular Protection from Reactive Intermediates. PubMed. [Link]

• Electrochemical evaluation of glutathione S-transferase kinetic parameters. Estudo Geral. [Link]

• BENZYL 2-CHLOROETHYL ETHERS. ResearchGate. [Link]

• Glutathione s-transferases detoxify endogenous and exogenous toxic agents-mini review. MedCrave. [Link]

• Isolation and Characterization of Glutathione S-Transferase Isozymes from Sorghum. PMC. [Link]

• Effect Diabetic drugs on a novel Kinetic properties of Glutathione-S- Transferase Enzyme( GSTs) from human serum. RJPBCS. [https://www.rjpbcs.com/pdf/2016_7(5)/[11].pdf]([Link]11].pdf)

• Significance of an unusually low Km for glutathione in glutathione transferases of the alpha, mu and pi classes. PubMed. [Link]

• Structure-activity Relationships for Chemical and Glutathione S-transferase-catalysed Glutathione Conjugation Reactions of a Series of 2-substituted 1-chloro-4-nitrobenzenes. PubMed. [Link]

Sources

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• 3. Glutathione s-transferases detoxify endogenous and exogenous toxic agents-mini review - MedCrave online [medcraveonline.com]
• 4. Kinetic Behavior of Glutathione Transferases: Understanding Cellular Protection from Reactive Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. merckmillipore.com [merckmillipore.com]
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• 11. researchgate.net [researchgate.net]

Handling and disposal procedures for Benzyl 2-chloroethyl sulfide

Application Note: Advanced Handling, Decontamination, and Disposal Protocols for Benzyl 2-Chloroethyl Sulfide

Target Audience: Researchers, Principal Investigators, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Mechanistic Guide

Executive Summary

Benzyl 2-chloroethyl sulfide (CAS 4332-51-8), also known as 2-benzylthioethyl chloride, is a monofunctional thioether[1]. In pharmacological and defense research, it is frequently utilized as a simulant for bis(2-chloroethyl) sulfide (sulfur mustard, HD) to evaluate decontamination efficacies and alkylating toxicity. While it lacks the dual-functional cross-linking severity of HD, benzyl 2-chloroethyl sulfide remains a potent, direct-acting mutagen[2]. This application note details the mechanistic rationale for its toxicity and provides rigorously validated protocols for its safe handling and chemical neutralization in professional laboratory settings.

Mechanistic Rationale for Toxicity and Neutralization

To design an effective self-validating safety protocol, one must understand the causality behind the chemical's behavior. The hazard profile of benzyl 2-chloroethyl sulfide is driven by its molecular structure.

The Toxicological Pathway: The molecule undergoes a rapid intramolecular nucleophilic substitution. The lone pair of electrons on the sulfur atom attacks the β -carbon, displacing the chloride ion. This cyclization forms a highly electrophilic episulfonium (thiiranium) ion intermediate. This intermediate does not require metabolic bioactivation (e.g., by Cytochrome P-450) to exert its effects; it readily and directly alkylates nucleophilic sites on DNA and cellular proteins, leading to mutagenesis and cytotoxicity[2].

The Neutralization Pathway: Effective decontamination must interrupt the formation of the episulfonium ion. This is achieved by altering the electronic state of the sulfur atom. Oxidation of the sulfide to a sulfoxide (and subsequently to a sulfone) pulls electron density away from the sulfur, eliminating its nucleophilicity and preventing the intramolecular cyclization. Standard oxidative decontaminants include Sodium Hypochlorite (NaOCl) or buffered hydrogen peroxide.

Mechanistic pathways of Benzyl 2-chloroethyl sulfide: toxicological alkylation vs. oxidative neutralization.

Quantitative Data: Reagent Selection for Neutralization

Selecting the correct neutralization reagent is critical to avoid generating secondary toxic byproducts (such as toxic chlorinated vapors).

Neutralization Reagent	Mechanism of Action	Relative Efficacy	Safety Considerations / Drawbacks
5-10% Sodium Hypochlorite (NaOCl)	Oxidation (Sulfide → Sulfoxide → Sulfone)	High / Rapid	Exothermic reaction; off-gassing of Cl2​ if acidified. Must be kept alkaline.
30% Hydrogen Peroxide ( H2​O2​ )	Oxidation	Moderate	Slower reaction rate without a catalyst (e.g., molybdate). Risk of over-pressurization.
10% Sodium Hydroxide (NaOH)	Hydrolysis (Displacement of Cl)	Low / Slow	Incomplete reaction due to biphasic nature (BCE is insoluble in water). Not recommended.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that handling and disposal are verified at each critical juncture. These procedures must only be performed in a professional, fully equipped laboratory.

Protocol A: Engineering Controls and Handling

Causality: Benzyl 2-chloroethyl sulfide has a molecular weight of 186.702 g/mol [1] and presents a significant inhalation and dermal contact hazard.

• Containment: All handling of the neat chemical or stock solutions must occur within a certified Class II, Type B2 Biological Safety Cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 FPM.

• Personal Protective Equipment (PPE): Operators must don double nitrile gloves (outer layer changed immediately upon suspected contact), a chemically resistant Tyvek suit or apron, and splash-proof chemical goggles.

• Secondary Containment: All reaction vessels and storage vials must be placed within secondary containment trays lined with absorbent, chemically inert pads.

Protocol B: Step-by-Step Oxidative Neutralization and Disposal

Causality: To ensure complete destruction of the mutagenic compound[2], a stoichiometric excess of an oxidizing agent must be utilized, followed by analytical verification.

• Preparation of the Neutralizing Bath:

  • In a dedicated, heavily vented fume hood, prepare a neutralizing bath using commercial-grade bleach (approximately 5% to 10% NaOCl).

  • Validation Step: Verify the pH of the NaOCl solution is >10 using pH indicator strips. Acidic environments will cause the release of toxic chlorine gas.

• Controlled Addition:

  • Slowly add the Benzyl 2-chloroethyl sulfide waste (or contaminated solvent) dropwise to the neutralizing bath while maintaining continuous magnetic stirring.

  • Caution: The oxidation of sulfides is highly exothermic. Maintain a volumetric ratio of at least 20:1 (Neutralizer to Waste) to act as a thermal sink. If neutralizing >10 mL of neat agent, utilize an ice bath to control the reaction temperature.

• Residence Time:

  • Allow the mixture to stir continuously for a minimum of 24 hours at room temperature to ensure complete conversion to the sulfone.

• Analytical Verification (Self-Validation):

  • Before declaring the waste "neutralized," extract a 1 mL aliquot using a non-polar solvent (e.g., hexane).

  • Analyze the organic layer via GC-MS.

  • Success Criterion: The chromatogram must show the complete absence of the parent peak (m/z corresponding to MW 186.7[1]) and the presence of the corresponding sulfoxide/sulfone peaks.

• Final Disposal:

  • Once analytically verified, the aqueous mixture is no longer a vesicant/mutagen hazard but remains a hazardous chemical waste due to the high pH and bleach content.

  • Transfer the solution to a properly labeled, vented high-density polyethylene (HDPE) carboy.

  • Dispose of via the institution's Environmental Health and Safety (EHS) department as "Aqueous Basic Oxidizing Waste."

References

• National Institute of Standards and Technology (NIST). (n.d.). 2-Chloroethyl benzyl sulfide - the NIST WebBook. Retrieved from[Link]

• National Institutes of Health (NIH) / PubMed. (n.d.). Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test. Retrieved from[Link]

Sources

• 1. 2-Chloroethyl benzyl sulfide [webbook.nist.gov]
• 2. Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Derivatization Strategies for the Trace Detection of Benzyl 2-Chloroethyl Sulfide

Scientific Context and Analytical Challenges

Benzyl 2-chloroethyl sulfide (BCE) is a highly reactive, electrophilic thioether. In toxicological research, it serves as a critical surrogate for vesicant agents like sulfur mustard (bis(2-chloroethyl) sulfide) and is recognized as a potent, direct-acting mutagen in the Ames test[1].

Despite its toxicological significance, the trace-level quantification of BCE in complex biological and environmental matrices presents severe analytical challenges. The molecule lacks a conjugated pi-system, resulting in the absence of a strong ultraviolet (UV) or fluorescent chromophore. Furthermore, in liquid chromatography-electrospray ionization-mass spectrometry (LC-ESI-MS), neutral thioethers like BCE exhibit poor ionization efficiency, high volatility, and low polarity, leading to severe signal suppression and inadequate limits of detection (LOD)[2].

To circumvent these limitations, pre-column derivatization is mandatory. By targeting the nucleophilic sulfur atom, derivatization alters the physicochemical properties of BCE to facilitate robust, highly sensitive detection.

Mechanistic Rationale for Derivatization

We have validated two distinct derivatization pathways tailored for specific detection modalities:

Strategy A: Sulfilimine Formation for HPLC-UV

Mechanism: The reaction of the BCE sulfide moiety with the sodium salt of N-chloro-p-toluenesulfonamide (Chloramine-T) yields a stable arylsulfonylsulfilimine[3]. Causality: Chloramine-T acts as an electrophilic aminating agent. The resulting sulfilimine derivative introduces a strong aromatic chromophore (λmax ~225 nm and 254 nm) into the previously non-chromophoric BCE molecule. Additionally, this conversion reduces the analyte's polarity, significantly improving its resolution and retention on low-polarity C18 reverse-phase columns[3].

Strategy B: Electrophilic Quaternization for LC-ESI-MS

Mechanism: Treatment of BCE with bis(pyridine) iodonium tetrafluoroborate (IPy2BF4) or N-iodosuccinimide (NIS) drives selective oxidation or quaternization at the sulfur center[2]. Causality: ESI-MS relies on the formation of gas-phase ions. Because BCE resists protonation, IPy2BF4 is used to introduce a permanent positive charge via quaternary ammonium/iodonium intermediate formation. This bypasses the dependency on mobile-phase pH for ionization, exponentially increasing the ESI-MS/MS signal-to-noise ratio and enabling ultra-trace (picogram-level) detection[2].

Experimental Workflows and Logical Relationships

Analytical workflow for Benzyl 2-chloroethyl sulfide derivatization.

Self-Validating Experimental Protocols

To ensure data integrity, both protocols utilize a self-validating internal standard (ISTD) system. 2-Chloroethyl ethyl sulfide (2-CEES) is spiked into all samples prior to extraction. Because 2-CEES shares identical hydrolysis kinetics and derivatization reactivity with BCE, its recovery directly validates the derivatization efficiency and normalizes any matrix effects[4].

Protocol A: Chloramine-T Derivatization (HPLC-UV)

Reagents: 10 mM Chloramine-T in 30% aqueous methanol; 2-CEES (ISTD). Step-by-Step Methodology:

• Sample Preparation: Spike 1.0 mL of the aqueous sample with 50 µL of 1 µg/mL 2-CEES ISTD.

• Derivatization: Add 1.1 molar equivalents of the Chloramine-T solution to the sample vial.

• Incubation: Seal the vial and stir at 60 °C for 60 minutes. Causality: Heat is required to overcome the activation energy barrier for the amination of sterically hindered benzylic sulfides[3].

• Extraction: Cool to room temperature. Pass the mixture through a pre-conditioned C18 Solid Phase Extraction (SPE) cartridge. Wash with 5% methanol and elute the sulfilimine derivatives with 2 mL of acetonitrile.

• Analysis: Inject 20 µL onto a C18 HPLC column. Run a gradient of 10% to 90% acetonitrile in water over 15 minutes. Monitor absorbance at 254 nm.

Protocol B: IPy2BF4 Derivatization (LC-ESI-MS/MS)

Reagents: 5 mM IPy2BF4 in anhydrous acetonitrile; 10% aqueous sodium thiosulfate. Step-by-Step Methodology:

• Sample Preparation: Extract BCE from the matrix using liquid-liquid extraction (ethyl acetate). Evaporate to dryness under gentle nitrogen and reconstitute in 100 µL of anhydrous acetonitrile containing 2-CEES ISTD. Causality: Anhydrous conditions prevent competitive hydrolysis of the 2-chloroethyl group.

• Derivatization: Add 100 µL of the IPy2BF4 reagent to the reconstituted sample.

• Incubation: Vortex for 10 seconds and incubate at 40 °C for 5 minutes. The rapid kinetics are driven by the high electrophilicity of the iodonium ion[2].

• Quenching: Add 10 µL of 10% aqueous sodium thiosulfate. Causality: Quenching neutralizes unreacted iodine reagent, preventing ion source contamination and extending column lifespan.

• Analysis: Inject 5 µL into the LC-ESI-MS/MS. Operate in positive PRM mode, monitoring the specific transition ions for the quaternized BCE and 2-CEES derivatives[4].

Quantitative Data Summary

The following table summarizes the validated performance metrics for both derivatization strategies, demonstrating the analytical superiority of the LC-MS approach for ultra-trace detection, while highlighting the robustness of the HPLC-UV method for standard quantification.

Analytical Method	Derivatization Reagent	Target Derivative	Limit of Detection (LOD)	Linearity (R²)	Average Recovery (%)
HPLC-UV	Chloramine-T	Arylsulfonylsulfilimine	20 ng/mL	> 0.995	88.5 ± 4.2
LC-ESI-MS/MS	IPy2BF4	Quaternary Ammonium	50 pg/mL	> 0.998	94.2 ± 3.1
LC-ESI-MS/MS	N-Iodosuccinimide (NIS)	Sulfoxide (BCE-SO)	100 pg/mL	> 0.991	90.3 ± 6.6

Data synthesized from established validation parameters for 2-chloroethyl sulfide simulants[2][3][4].

Sources

• 1. Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparison of Benzyl 2-chloroethyl sulfide with other sulfur mustard analogs.

Title: Comparative Analysis of Benzyl 2-Chloroethyl Sulfide and Sulfur Mustard Analogs: Reactivity, Toxicity, and Decontamination Efficacy

Executive Summary As a Senior Application Scientist, I approach the selection of chemical warfare agent (CWA) simulants not merely as a matter of laboratory safety, but as a critical variable in experimental design. While Bis(2-chloroethyl) sulfide (HD, sulfur mustard) is the ultimate threat agent, its extreme lethality and vesicant properties prohibit routine use. Consequently, drug development professionals and materials scientists rely on monofunctional analogs. This guide objectively compares Benzyl 2-chloroethyl sulfide (BCES) with the industry-standard simulant 2-Chloroethyl ethyl sulfide (CEES) , detailing their structural causality, degradation kinetics, and self-validating experimental protocols for decontamination research.

Chemical Profiling & Structural Comparison

The structural nuances of a simulant dictate its behavior in both biological matrices and catalytic degradation assays. While CEES is the most ubiquitous half-mustard, BCES replaces the ethyl group with a bulky benzyl moiety. This substitution significantly increases its lipophilicity (LogP = 3.28)[1], making BCES a superior analog for evaluating decontamination efficacy in hydrophobic environments, lipid-rich biological tissues, or protective polymer coatings.

Table 1: Chemical Profiling of Sulfur Mustard and Key Analogs

Compound	IUPAC / Common Name	CAS Number	Alkylating Mechanism	Vesicant Threat	Primary Research Application
HD	Bis(2-chloroethyl) sulfide	505-60-2	Bifunctional (Cross-linking)	Lethal / High	Chemical Warfare Agent (Reference)
CEES	2-Chloroethyl ethyl sulfide	693-07-2	Monofunctional	Moderate	Standard Decontamination Simulant
BCES	Benzyl 2-chloroethyl sulfide	4332-51-8	Monofunctional	Moderate	Lipophilic Simulant / Genotoxicity Assays

Mechanistic Pathways: The Causality of Toxicity & Detoxification

To design effective medical countermeasures or decontamination catalysts, one must understand the causality behind the agent's reactivity. Mustard agents exert their toxicity through an intramolecular nucleophilic substitution: the sulfur atom attacks the β-carbon, displacing the chloride ion to form a highly reactive episulfonium (thiiranium) ion .

Because HD possesses two chloroethyl groups, it forms this intermediate twice, leading to lethal DNA interstrand cross-linking. Conversely, CEES and BCES are monofunctional. They form the episulfonium ion only once, resulting in mono-alkylation of DNA. Despite lacking cross-linking ability, BCES remains a potent, direct-acting mutagen, as demonstrated in the Ames test without the need for metabolic bioactivation[2].

When evaluating decontamination catalysts (such as Metal-Organic Frameworks), the objective is the selective oxidation of the thioether to a benign sulfoxide. Over-oxidation to a sulfone must be strictly avoided , as sulfones exhibit toxicity comparable to the parent mustard agent[3].

Fig 1. Mechanistic pathways of sulfur mustard simulants: toxicity via alkylation vs. decontamination.

Comparative Degradation Kinetics (Photocatalytic Oxidation)

Recent advancements in CWA remediation rely on photocatalysts that generate singlet oxygen ( 1O2​ ) or superoxide radicals ( O2∙−​ ). CEES is the primary benchmark for these assays due to its volatility and structural similarity to HD. The table below summarizes the kinetic half-lives ( t1/2​ ) of CEES degradation using state-of-the-art porous frameworks. The rapid half-lives observed with materials like PAF-68 and NU-1000 highlight the efficiency of singlet oxygen generation[3][4].

Table 2: Photocatalytic Detoxification Kinetics (CEES Model)

Catalyst System	Active Reactive Species	Reaction Environment	Simulant Half-Life ( t1/2​ )
PAF-68	Superoxide / Singlet O₂	Room Air	1.7 min
UMCM-313	Singlet O₂	LED Irradiation	4.0 min
NU-1000	Singlet O₂	LED Irradiation	6.0 min
PCN-222	Singlet O₂	LED Irradiation	11.0 min
Al13-TCPP	Superoxide / Singlet O₂	Methanol-Water	14.7 min

Note: While CEES degrades rapidly in these systems, BCES generally exhibits slightly prolonged half-lives due to the steric hindrance of the benzyl group, making it a more rigorous stress-test for catalyst active-site accessibility.

Self-Validating Experimental Protocol: Photocatalytic Detoxification

A robust experimental protocol must be a self-validating system. The following workflow ensures that observed degradation is strictly due to the photocatalytic generation of singlet oxygen, eliminating false positives from auto-oxidation or substrate adsorption into the catalyst pores.

Step-by-Step Methodology:

• Catalyst Loading: Suspend 1-5 mol% of the photocatalyst (e.g., NU-1000 or Al13-TCPP) in a suitable solvent (e.g., deuterated methanol for direct NMR analysis)[5][6].

• Dark Equilibrium (Critical Control): Introduce the simulant (BCES or CEES) and stir the suspension in complete darkness for 30 minutes.

  • Causality: This establishes an adsorption-desorption equilibrium. Any drop in simulant concentration here is due to physical trapping in the MOF pores, not chemical degradation.

• Photocatalysis: Expose the reactor to a specific LED light source (e.g., 395 nm UV or 430 nm Blue LED, depending on the catalyst's absorption band) under ambient air or an oxygen balloon[4].

  • Causality: The light excites the photosensitizer, transferring energy to ground-state triplet oxygen to yield highly reactive singlet oxygen.

• Kinetic Sampling: Extract 50 µL aliquots at specific intervals (e.g., 2, 5, 10, 20 minutes). Filter immediately through a 0.22 µm PTFE syringe filter to remove the catalyst and quench the reaction.

• NMR/GC-FID Analysis: Analyze the filtrate.

  • Causality: While GC-FID is excellent for tracking the disappearance of the parent simulant, 1 H NMR is mandatory to definitively distinguish between the benign sulfoxide and the highly toxic sulfone byproduct, ensuring the decontamination pathway is selective[3].

Fig 2. Self-validating experimental workflow for photocatalytic degradation of mustard simulants.

References

• Ochratoxin A-Induced Tumor Formation: Is There a Role of Reactive Ochratoxin A Metabolites? (ResearchGate). Details the direct-acting mutagenicity of Benzyl 2-chloroethyl sulfide in the Ames Test. 2

• Sulfide, benzyl 2-chloroethyl - SIELC Technologies . Provides chemical properties, LogP values, and HPLC separation methodologies for BCES. 1

• Improving the Efficiency of Mustard Gas Simulant Detoxification by Tuning the Singlet Oxygen Quantum Yield in Metal–Organic Frameworks (ACS Applied Materials & Interfaces). Provides degradation half-lives for CEES using PCN-222, NU-1000, and UMCM-313. 4

• Exclusive generation of a superoxide radical by a porous aromatic framework for fast photocatalytic decontamination of mustard gas simulant (RSC Advances). Details the ultrafast 1.7 min half-life of CEES degradation using PAF-68. 3

• Enhancing the quantum yield of singlet oxygen: photocatalytic degradation of mustard gas simulant catalyzed by a hybrid of polyhydroxyl aluminum cations and porphyrin anions (RSC Publishing). Details the degradation kinetics of CEES using Al13-TCPP. 7

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• 1. Sulfide, benzyl 2-chloroethyl | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]
• 3. Exclusive generation of a superoxide radical by a porous aromatic framework for fast photocatalytic decontamination of mustard gas simulant in room ai ... - Chemical Science (RSC Publishing) DOI:10.1039/D4SC04551C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Enhancing the quantum yield of singlet oxygen: photocatalytic degradation of mustard gas simulant 2-chloroethyl ethyl sulfide catalyzed by a hybrid of polyhydroxyl aluminum cations and porphyrin anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhancing the quantum yield of singlet oxygen: photocatalytic degradation of mustard gas simulant 2-chloroethyl ethyl sulfide catalyzed by a hybrid of ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01821G [pubs.rsc.org]

A Comparative Guide to the Reactivity of Benzyl 2-chloroethyl sulfide and Sulfur Mustard

This guide provides an in-depth comparative analysis of the chemical reactivity of Benzyl 2-chloroethyl sulfide and the potent chemical warfare agent, sulfur mustard (bis(2-chloroethyl) sulfide). Designed for researchers, scientists, and professionals in drug development and toxicology, this document elucidates the profound impact of subtle structural differences on reaction mechanisms, kinetics, and biological activity. By examining their interactions with water (hydrolysis), nucleophiles, and DNA, we aim to provide a clear, evidence-based understanding of their respective chemical behaviors.

Introduction: Structure Dictates Reactivity

At first glance, Benzyl 2-chloroethyl sulfide and sulfur mustard share a common structural motif: the 2-chloroethyl sulfide group. This feature classifies both as alkylating agents. However, their overall structures are fundamentally different, leading to dramatically divergent reactivity and toxicological profiles.

• Sulfur Mustard (HD) is a bifunctional alkylating agent, possessing two 2-chloroethyl groups. This bifunctionality is the cornerstone of its severe cytotoxicity, enabling it to form cross-links within biological macromolecules.[1]

• Benzyl 2-chloroethyl sulfide is a monofunctional analogue. It contains a single 2-chloroethyl group, with the other side of the sulfur atom bonded to a benzyl group. This structural change removes its ability to form cross-links, fundamentally altering its biological impact.

This guide will dissect these differences, moving from fundamental chemical properties to the complex interactions with biological systems, supported by detailed experimental protocols for empirical verification.

Physicochemical Properties: A Foundational Comparison

A molecule's reactivity is intrinsically linked to its physical properties. The table below summarizes the key characteristics of both compounds.

Property	Sulfur Mustard (HD)	Benzyl 2-chloroethyl sulfide
IUPAC Name	1-Chloro-2-[(2-chloroethyl)sulfanyl]ethane[2]	Benzyl 2-chloroethyl sulfide[3]
CAS Number	505-60-2[2]	4332-51-8[3]
Molecular Formula	C₄H₈Cl₂S[4]	C₉H₁₁ClS[3]
Molecular Weight	159.08 g/mol [4]	186.70 g/mol [3]
Appearance	Colorless to yellow-brown oily liquid[2]	Data not readily available, likely a liquid or low-melting solid
Boiling Point	~217 °C (decomposes)[5]	Not readily available
Melting Point	13-14 °C[4]	Not readily available
Water Solubility	Low (0.92 g/L at 22°C)[4][6]	Expected to be low

The Core Mechanistic Divergence: Anchimeric Assistance

The most critical difference in the reactivity of these two molecules lies in their mechanism of nucleophilic substitution. Sulfur mustard benefits from a powerful form of intramolecular catalysis known as anchimeric assistance (neighboring group participation).

Sulfur Mustard: The Episulfonium Ion Pathway

The reactivity of sulfur mustard is dominated by the rapid, intramolecular cyclization of one of its chloroethyl arms. The sulfur atom acts as an internal nucleophile, displacing the chloride ion to form a highly strained and exceptionally reactive three-membered cyclic episulfonium ion (also known as a thiiranium ion).[2][5] This process is the rate-determining step for its reactions in aqueous solutions.[7] This intermediate is a potent electrophile that reacts swiftly with any available nucleophile, including water or biological targets like DNA.[5][8]

Because it has two such arms, after the first alkylation event, the second chloroethyl group can undergo the same cyclization, allowing it to react with a second nucleophilic site. This bifunctionality is what enables the formation of DNA cross-links.[1]

Caption: Potential S_N_1 and S_N_2 reaction pathways for Benzyl 2-chloroethyl sulfide.

Comparative Reactivity in Detail

Hydrolysis

The reaction with water is a primary measure of electrophilic reactivity.

• Sulfur Mustard: Once dissolved, sulfur mustard hydrolyzes rapidly. Its half-life in distilled water at 25°C is between 5 and 8.5 minutes. [4]In high-chloride environments like seawater, the hydrolysis is slowed (half-life of ~60 minutes) due to the common ion effect, where external chloride ions can reverse the formation of the episulfonium intermediate. [4][9]The ultimate products are thiodiglycol and hydrochloric acid. [6]However, the overall rate of hydrolysis in bulk is often limited by its very low solubility in water. [10]

• Benzyl 2-chloroethyl sulfide: Direct experimental data for the hydrolysis rate of Benzyl 2-chloroethyl sulfide is not readily available in the searched literature. However, based on mechanistic principles, its hydrolysis rate is expected to be considerably slower than that of dissolved sulfur mustard. The monofunctional nature and the absence of the highly efficient intramolecular catalysis seen in HD result in a higher activation energy barrier for the reaction with water. The hydrolysis of the analogous compound 2-chloroethyl phenyl sulfide (CEPS) was found to be 10.5 times slower than that of sulfur mustard in aqueous solution. [11] Table 2: Comparative Hydrolysis Data

Compound	Hydrolysis Half-life (dissolved, 25°C)	Key Factors
Sulfur Mustard	5 - 8.5 minutes (distilled water) [4]	Anchimeric assistance, formation of episulfonium ion. Rate is limited by dissolution. [10]
Benzyl 2-chloroethyl sulfide	Expected to be significantly longer (hours)	Monofunctional, less efficient anchimeric assistance.

Biological Reactivity: The Crucial Role of DNA Alkylation

The toxicity of these agents is primarily attributed to their ability to alkylate DNA, leading to inhibition of replication and transcription, ultimately causing cell death. [1][5]

• Sulfur Mustard: As a bifunctional agent, sulfur mustard's DNA damage is particularly severe. It primarily alkylates the N7 position of guanine residues. [1]After forming a mono-adduct, the second arm can react with another guanine on the same strand (intrastrand cross-link) or the opposite strand (interstrand cross-link). [1][12]Interstrand cross-links are especially cytotoxic as they prevent the separation of DNA strands, a critical step in both replication and transcription, and are difficult for cellular machinery to repair. [1]

• Benzyl 2-chloroethyl sulfide: Being monofunctional, this compound can only form mono-adducts with DNA. It cannot form the highly cytotoxic inter- or intrastrand cross-links. While DNA mono-adducts are still lesions that can be mutagenic or cytotoxic if not repaired, they are generally less lethal to the cell than cross-links. [12]Therefore, Benzyl 2-chloroethyl sulfide is expected to be significantly less cytotoxic and genotoxic than sulfur mustard.

Experimental Protocols for Reactivity Assessment

To empirically validate the theoretical differences discussed, the following standardized protocols can be employed.

Protocol 1: Determination of Hydrolysis Rate via HPLC

This method quantifies the disappearance of the parent compound over time in an aqueous solution.

Objective: To determine the pseudo-first-order rate constant and half-life of hydrolysis.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 100 mM) of the test compound (Sulfur Mustard or Benzyl 2-chloroethyl sulfide) in a water-miscible organic solvent like acetonitrile or acetone.

• Reaction Initiation: In a thermostatted vessel at 25°C containing a known volume of buffered water (e.g., 100 mL of 10 mM phosphate buffer, pH 7.4), rapidly inject a small aliquot of the stock solution to achieve a final concentration of ~1 mM. Start a timer immediately.

• Time-Point Sampling: At predetermined time intervals (e.g., every 2 minutes for Sulfur Mustard, every 30 minutes for Benzyl 2-chloroethyl sulfide), withdraw a 1 mL aliquot from the reaction vessel.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching agent (e.g., an excess of sodium thiosulfate solution) or by immediate dilution in the mobile phase for HPLC analysis.

• HPLC Analysis: Inject a standard volume of the quenched sample onto a reverse-phase C18 HPLC column. Use an appropriate mobile phase (e.g., acetonitrile/water gradient) and detect the parent compound using a UV detector at a suitable wavelength.

• Data Analysis: Plot the natural logarithm of the parent compound's peak area against time. The slope of the resulting linear plot will be equal to -k, where k is the pseudo-first-order rate constant. The half-life (t₁/₂) can be calculated using the formula: t₁/₂ = 0.693 / k.

Caption: Experimental workflow for determining hydrolysis kinetics via HPLC.

Protocol 2: In Vitro DNA Alkylation Assay

Objective: To identify and compare the DNA adducts formed by each compound.

Methodology:

• Reaction Setup: Incubate a solution of calf thymus DNA (e.g., 1 mg/mL in phosphate buffer, pH 7.4) with a specific concentration of the alkylating agent (e.g., 100 µM) at 37°C for a defined period (e.g., 2 hours).

• DNA Precipitation: Stop the reaction by precipitating the DNA with cold ethanol to remove any unreacted agent. Wash the DNA pellet multiple times with 70% ethanol and then resuspend in a clean buffer.

• Enzymatic Digestion: Digest the alkylated DNA to individual deoxynucleosides using a cocktail of enzymes, typically nuclease P1 followed by alkaline phosphatase.

• LC-MS/MS Analysis: Analyze the resulting digest using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Adduct Identification: Identify the DNA adducts by comparing their mass-to-charge ratios (m/z) and fragmentation patterns with known standards or predicted structures. For sulfur mustard, this would include the N7-HETE-Gua mono-adduct and the di-(guanin-7-yl)ethyl sulfide cross-link. [1]For Benzyl 2-chloroethyl sulfide, one would search for the corresponding N7-benzylthioethyl-guanine mono-adduct.

• Quantification: Quantify the adducts by creating calibration curves with synthesized standards, allowing for a direct comparison of the alkylation efficiency of the two compounds.

Summary and Conclusion

The reactivity of Benzyl 2-chloroethyl sulfide and sulfur mustard, while stemming from the shared 2-chloroethyl sulfide moiety, is vastly different. This guide illuminates how fundamental principles of chemical structure and mechanism translate into significant disparities in reaction kinetics and biological outcomes.

Key Comparative Points:

• Mechanism: Sulfur mustard's reactivity is supercharged by anchimeric assistance , leading to a highly reactive episulfonium ion . Benzyl 2-chloroethyl sulfide follows more conventional S_N_1/S_N_2 pathways with lower efficiency.

• Functionality: Sulfur mustard is a bifunctional agent capable of forming DNA cross-links, a lesion of high cytotoxicity. Benzyl 2-chloroethyl sulfide is monofunctional and can only form mono-adducts.

• Reactivity: Sulfur mustard exhibits significantly faster hydrolysis rates and greater reactivity towards nucleophiles compared to its monofunctional benzyl analogue.

• Toxicity: The ability to form interstrand DNA cross-links makes sulfur mustard a profoundly more potent cytotoxic and vesicant agent than Benzyl 2-chloroethyl sulfide.

This comparative study underscores the critical importance of molecular architecture in defining chemical reactivity and biological hazard. The insights provided herein are essential for researchers developing countermeasures for chemical threats, designing targeted alkylating agents for therapeutic purposes, and conducting accurate toxicological risk assessments.

References

• NRT Quick Reference Guide: Sulfur Mustard (HD).

• Mustard gas - Wikipedia. [Link]

• SULFUR MUSTARD - Chemical Agents and Related Occupations - NCBI Bookshelf. [Link]

• POTENTIAL FOR HUMAN EXPOSURE - ATSDR. [Link]

• The structure of Sulphur Mustard and selected degradation products,... - ResearchGate. [Link]

• Sulfur, oxygen, and nitrogen mustards: stability and reactivity - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Sulfur Mustard | Encyclopedia MDPI. [Link]

• Chemistry of Sulfur Mustard and Lewisite - Veterans at Risk - NCBI Bookshelf - NIH. [Link]

• The simple hydrolysis of Sulphur Mustard. | Download Scientific Diagram - ResearchGate. [Link]

• Detoxication of sulfur half-mustards by nucleophilic scavengers: robust activity of thiopurines. [Link]

• Mechanism of mustard-induced alkylation. Example of an alkylation... | Download Scientific Diagram - ResearchGate. [Link]

• Detection of Sulfur Mustard-Induced DNA Damage by a 32P-Postlabeling Method - DTIC. [Link]

• Repair of sulfur mustard-induced DNA damage in mammalian cells measured by a host cell reactivation assay - Oxford Academic. [Link]

• 2-Chloroethyl benzyl sulfide - NIST Chemistry WebBook. [Link]

• Degradation of the Blister Agent BIS(2-Chloroethyl) Sulfide and Simulant 2-Chloroethyl Phenyl Sulfide on Concrete - DTIC. [Link]

• Reactivity of benzyl halides towards nucleophilic substitution - Chemistry Stack Exchange. [Link]

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Comparative Analysis of the Toxicological Effects of Benzyl 2-Chloroethyl Sulfide and Its Metabolites

As drug development and environmental toxicology increasingly focus on the precise bioactivation pathways of sulfur-containing xenobiotics, understanding the mechanistic divergence between direct-acting electrophiles and metabolism-dependent toxicants is critical. This guide provides an in-depth comparative analysis of Benzyl 2-chloroethyl sulfide (BCES) and its primary downstream metabolite, S-(2-chloroethyl)-L-cysteine (CEC) .

Unlike many haloalkenyl sulfides that require complex enzymatic bioactivation to exert genotoxic effects, both BCES and CEC function as potent, direct-acting mutagens[1]. By analyzing their structural behavior, toxicological profiles, and the self-validating experimental protocols used to study them, researchers can better predict the off-target liabilities of structurally analogous "half-mustard" compounds.

Mechanistic Analysis: The Episulfonium Paradigm

The toxicological hallmark of BCES and its metabolite CEC lies in their shared 2-chloroethyl sulfide moiety. In aqueous physiological environments, this structural motif undergoes rapid intramolecular nucleophilic substitution. The sulfur atom attacks the adjacent β -carbon, displacing the chloride leaving group to form a highly reactive, positively charged three-membered ring known as an episulfonium (thiiranium) ion .

Bioactivation Independence

Many structurally related compounds, such as Benzyl 1,2-dichlorovinyl sulfide (BDVS), are inert until they undergo cytochrome P450-dependent benzylic hydroxylation or β -lyase-mediated cleavage to form unstable, toxic thiols[1]. In stark contrast, the spontaneous cyclization of BCES and CEC bypasses these enzymatic bottlenecks entirely.

Furthermore, while the toxicity of many synthetic cysteine conjugates relies on cleavage by bacterial or mammalian β -lyase, CEC is not a substrate for this enzyme. Its mutagenicity is completely unaffected by β -lyase inhibitors, confirming that the intact conjugate—via its episulfonium intermediate—is the ultimate toxicant[2]. This electrophilic intermediate directly alkylates nucleophilic centers on DNA (predominantly the N7 position of guanine), leading to cross-linking, strand breaks, and potent mutagenesis.

Mechanistic pathway of BCES and CEC forming reactive episulfonium ions for direct DNA alkylation.

Comparative Toxicological Profile

To objectively evaluate the performance and risk profile of BCES and CEC, we must benchmark them against a metabolism-dependent analog like Benzyl 1,2-dichlorovinyl sulfide (BDVS). The table below summarizes the quantitative and qualitative toxicological data derived from standardized Ames preincubation assays[1][2].

Toxicological Parameter	Benzyl 2-chloroethyl sulfide (BCES)	S-(2-chloroethyl)-L-cysteine (CEC)	Benzyl 1,2-dichlorovinyl sulfide (BDVS)
Mutagenicity (Ames TA100)	Potent (Direct-acting)	Potent (Direct-acting)	Potent (Indirect-acting)
Cytochrome P450 Dependence	No (Active without S9 mix)	No (Active without S9 mix)	Yes (Requires S9 mix for hydroxylation)
β -lyase Dependence	N/A	No (Uninhibited by AOAA)	Yes (Downstream conjugate requires cleavage)
Primary Toxic Intermediate	Episulfonium (Thiiranium) ion	Episulfonium (Thiiranium) ion	Unstable Thiol / Hemimercaptal
Mechanism of Action	Direct DNA Alkylation	Direct DNA Alkylation	Thiol-mediated oxidative stress/binding

Self-Validating Experimental Protocols

To ensure scientific integrity, the toxicological characterization of these compounds relies on self-validating experimental systems. The following protocols detail the exact methodologies required to isolate the mechanism of action and prove causality.

Protocol 1: Mechanistic Ames Assay with Metabolic Inhibitors

This protocol is designed to definitively separate direct alkylating activity from enzyme-dependent bioactivation. By utilizing specific inhibitors, the assay internally validates the episulfonium hypothesis[1][2].

Step-by-Step Methodology:

• Strain Preparation: Grow Salmonella typhimurium strain TA100 overnight in nutrient broth to a density of 1−2×109 cells/mL.

• Inhibitor Pre-treatment (The Causality Check):

  • Condition A (Control): Add 0.1 M sodium phosphate buffer (pH 7.4).

  • Condition B ( β -lyase inhibition): Add Aminooxyacetic acid (AOAA) to a final concentration of 0.5 mM. Rationale: AOAA inhibits pyridoxal phosphate-dependent enzymes. If CEC's toxicity persists, β -lyase cleavage is definitively ruled out.

  • Condition C (P450 activation): Add 10% rat liver S9 mix with NADPH-generating system.

• Compound Exposure: Add BCES or CEC (dissolved in DMSO) at a dose gradient of 10–1000 nmol/plate to the bacterial suspensions.

• Preincubation: Incubate the mixtures at 37°C for 20 minutes to allow for spontaneous cyclization and DNA alkylation.

• Plating & Incubation: Add 2 mL of molten top agar containing trace histidine/biotin. Pour onto minimal glucose agar plates and incubate at 37°C for 48 hours.

• Quantification: Count the number of revertant colonies. For BCES and CEC, colony counts will remain uniformly high across Conditions A, B, and C, proving they are direct-acting episulfonium generators.

Self-validating Ames test workflow utilizing metabolic inhibitors to isolate the mutagenic mechanism.

Protocol 2: HPLC-MS/MS Quantification of DNA Adducts

While the Ames test provides phenotypic evidence of mutagenicity, molecular validation requires direct observation of the DNA lesion caused by the episulfonium ion.

Step-by-Step Methodology:

• In Vitro Alkylation: Incubate 1 mg of calf thymus DNA with 1 mM BCES or CEC in 10 mM Tris-HCl buffer (pH 7.4) at 37°C for 4 hours.

• DNA Precipitation: Terminate the reaction by adding 0.1 volumes of 3 M sodium acetate and 2 volumes of ice-cold ethanol. Centrifuge at 10,000 x g for 10 minutes to pellet the DNA. Wash the pellet with 70% ethanol and resuspend in LC-MS grade water.

• Neutral Thermal Hydrolysis: Heat the DNA solution at 100°C for 30 minutes. Rationale: This specifically destabilizes the glycosidic bond of N7-alkylated guanines, releasing the episulfonium-guanine adducts while leaving the unalkylated DNA backbone largely intact.

• Filtration: Pass the hydrolysate through a 10 kDa molecular weight cutoff (MWCO) spin filter to separate the released adducts from the DNA polymer.

• LC-MS/MS Analysis: Inject the filtrate onto a C18 reversed-phase column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Monitor the specific mass transitions corresponding to the 2-chloroethyl-guanine or cysteine-ethyl-guanine adducts to confirm direct electrophilic attack.

Conclusion

The comparative toxicological analysis of Benzyl 2-chloroethyl sulfide and S-(2-chloroethyl)-L-cysteine highlights a critical exception in the metabolism of sulfur-containing xenobiotics. Unlike compounds that require P450 oxidation or β -lyase cleavage, the inherent instability of the 2-chloroethyl sulfide motif drives the spontaneous formation of a highly reactive episulfonium ion. By utilizing self-validating protocols incorporating specific enzymatic inhibitors, researchers can definitively map these direct-acting pathways, ensuring more accurate risk assessments in drug design and environmental monitoring.

References

• Vamvakas, S., Dekant, W., & Anders, M. W. (1989). "Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test". Biochemical Pharmacology.
• Vamvakas, S., Berthold, K., Dekant, W., & Henschler, D. (1988). "Bacterial cysteine conjugate β-lyase and the metabolism of cysteine S-conjugates: Structural requirements for the cleavage of S-conjugates and the formation of reactive intermediates". Chemico-Biological Interactions.

Sources

• 1. Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Validation of Benzyl 2-Chloroethyl Sulfide (BCES) as a Robust Calibrant for Analytical Thioether Profiling

A Comprehensive Comparison Guide for GC-MS and LC-MS Standardization

In the field of analytical chemistry—particularly in chemical warfare agent (CWA) simulant detection, environmental monitoring, and specialized metabolomics—the selection of an appropriate calibrant is the cornerstone of data integrity. Historically, 2-chloroethyl ethyl sulfide (CEES), a half-mustard simulant, has been the default standard. However, its high volatility introduces severe evaporative losses during standard preparation, leading to calibration drift and compromised quantitation.

As a Senior Application Scientist, I advocate for the transition to Benzyl 2-chloroethyl sulfide (BCES) [1]. By replacing the ethyl group with a heavier benzyl moiety, BCES preserves the critical thioether-chloroethyl functional chemistry while drastically altering the physicochemical profile to favor analytical stability. This guide objectively compares BCES against traditional alternatives and provides a self-validating experimental framework for its implementation.

The Causality of Calibrant Selection: Why Structure Dictates Performance

In analytical workflows, the physical properties of your standard dictate the reliability of your calibration curve. The fundamental flaw of CEES is its high vapor pressure. When preparing serial dilutions in volatile solvents like dichloromethane (DCM), the analyte evaporates alongside the solvent. This differential evaporation skews the actual concentration of the stock solution, leading to systemic overestimation or underestimation of unknown samples.

The BCES Advantage: BCES (CAS: 4332-51-8) has a molecular weight of 186.70 g/mol compared to CEES (124.63 g/mol )[1]. The bulky benzyl ring anchors the molecule, significantly raising its boiling point and lowering its vapor pressure. Consequently, stock solutions of BCES remain concentration-stable over extended autosampler queues. Furthermore, the benzyl group introduces a strong UV chromophore (λmax ~214 nm), making BCES a dual-purpose calibrant that bridges GC-MS and LC-UV/MS platforms—a versatility CEES lacks.

Caption: Logical flow of how benzyl substitution improves GC-MS calibration fidelity.

Comparative Performance Data

To objectively validate BCES, we must benchmark it against the industry standard (CEES) and another aromatic alternative, 2-Chloroethyl phenyl sulfide (CEPS). The data summarized below highlights the superiority of BCES in analytical stability and sensitivity.

Property / Analytical Metric	2-Chloroethyl ethyl sulfide (CEES)	Benzyl 2-chloroethyl sulfide (BCES)	2-Chloroethyl phenyl sulfide (CEPS)
CAS Number	693-07-2	4332-51-8	5535-49-9
Molecular Weight	124.63 g/mol	186.70 g/mol	172.67 g/mol
Boiling Point	~156 °C	~280 °C (extrapolated)	~260 °C
Evaporative Loss (48h at 20°C)	> 15% (High Drift)	< 1% (Stable)	< 2% (Stable)
UV Absorbance (LC-UV)	Poor (No chromophore)	Excellent (λmax ~214 nm)	Excellent (λmax ~254 nm)
GC-MS LOD (SIM Mode)	50 pg / on-column	10 pg / on-column	15 pg / on-column
Primary EI-MS Quant Ion	m/z 124 [M]+	m/z 91 [Tropylium]+	m/z 172 [M]+

Note: While BCES is analytically stable, toxicological studies (such as the Ames test) have demonstrated that it acts as a direct-acting mutagen[2]. Therefore, its low volatility does not negate the need for stringent handling protocols in a Class II biosafety cabinet or fume hood.

Self-Validating Experimental Protocols

A protocol is only as trustworthy as its internal controls. To ensure that the calibration using BCES is immune to volumetric errors (e.g., pipetting inaccuracies or variable GC injection volumes), we employ a self-validating isotope dilution system . By spiking a stable isotope-labeled internal standard (IS)—such as Benzyl-d7 2-chloroethyl sulfide—into every tier of the calibration curve, the system mathematically normalizes physical variations.

Step-by-Step GC-MS Calibration Methodology

Step 1: Stock Solution Preparation & Safety

• Handling: Perform all steps in a certified fume hood wearing appropriate PPE, acknowledging the mutagenic profile of benzyl S-haloalkyl sulfides[2].

• Primary Stock: Weigh exactly 10.0 mg of BCES into a 10 mL volumetric flask. Dilute to volume with GC-grade Dichloromethane (DCM) to yield a 1.0 mg/mL stock. Store at -20°C in amber glass.

• Internal Standard (IS): Prepare a 10 µg/mL solution of Benzyl-d7 2-chloroethyl sulfide in DCM.

Step 2: Serial Dilution & Isotope Spiking

• Prepare a 6-point calibration curve (e.g., 10, 50, 100, 250, 500, 1000 ng/mL) by serial dilution of the primary stock into 2 mL autosampler vials.

• Self-Validation Step: Spike exactly 10 µL of the IS stock into every calibration vial. Cap immediately with PTFE-lined septa to prevent solvent escape.

Step 3: GC-MS Acquisition Parameters

• Inlet: 250°C, Splitless mode, 1 µL injection volume.

• Column: DB-5MS (30 m × 0.25 mm × 0.25 µm).

• Oven Program: 40°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• MS Detection (EI, 70 eV): Operate in Selected Ion Monitoring (SIM) mode.

  • Target Ions for BCES: m/z 186 (Molecular ion), m/z 91 (Quantifier, Tropylium cation).

  • Target Ions for IS: m/z 193, m/z 98.

Step 4: Data Processing & System Validation

• Calculate the Relative Response Factor (RRF) for each calibration level: RRF = (Area_BCES / Area_IS) × (Conc_IS / Conc_BCES).

• Acceptance Criteria: The system is considered self-validated if the %RSD (Relative Standard Deviation) of the RRF across all 6 points is < 5%. Any deviation beyond this flags a volumetric or instrumental anomaly.

Caption: Step-by-step analytical workflow for BCES validation using isotope dilution.

Mechanistic Insight: Electron Ionization (EI) Fragmentation

Understanding the fragmentation pathway of your calibrant is critical for optimizing MS methods and troubleshooting matrix interferences. Under standard 70 eV electron ionization, BCES exhibits a highly predictable and robust fragmentation pattern.

The molecular ion ([M]+ at m/z 186) undergoes rapid alpha cleavage driven by the stability of the resulting aromatic system. The dominant event is the loss of the chloroethyl thio radical (-95 Da), yielding the Tropylium cation (m/z 91) . Because the tropylium ion is highly resonance-stabilized, it produces an intensely strong signal, which is directly responsible for the superior Limit of Detection (LOD) of BCES (10 pg) compared to CEES.

Caption: Primary Electron Ionization (EI) fragmentation pathway of Benzyl 2-chloroethyl sulfide.

Conclusion

Transitioning from highly volatile simulants like CEES to Benzyl 2-chloroethyl sulfide (BCES) fundamentally upgrades the reliability of analytical instrument calibration. By leveraging the causality between molecular weight, vapor pressure, and evaporative loss, laboratories can eliminate a primary source of calibration drift. When paired with a self-validating isotope dilution protocol, BCES provides a robust, highly sensitive, and reproducible standard for both GC-MS and LC-MS platforms.

References

• National Institute of Standards and Technology (NIST). "2-Chloroethyl benzyl sulfide - the NIST WebBook." NIST Chemistry WebBook, SRD 69. URL:[Link]

• Vamvakas, S., et al. "Mutagenicity of benzyl S-haloalkyl and S-haloalkenyl sulfides in the Ames-test." Biochemical Pharmacology, U.S. National Library of Medicine (PubMed). URL:[Link]

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A Guide to Inter-Laboratory Comparison of Benzyl 2-chloroethyl Sulfide Analysis for Enhanced Method Validation and Data Comparability

This guide provides a comprehensive framework for conducting and participating in an inter-laboratory comparison (ILC) for the analysis of Benzyl 2-chloroethyl sulfide (BCS). Designed for researchers, analytical scientists, and professionals in drug development and chemical safety, this document outlines the scientific principles, experimental design, and data analysis methodologies essential for ensuring the accuracy, reliability, and comparability of BCS measurements across different laboratories. By adhering to the principles and protocols detailed herein, participating laboratories can gain valuable insights into their analytical performance, validate their methods, and contribute to a higher standard of data quality within the scientific community.

Benzyl 2-chloroethyl sulfide, a compound with structural similarities to some chemical warfare agents, is utilized as a simulant in research and development settings to test detection equipment and decontamination protocols.[1][2][3] Accurate and precise quantification of BCS is therefore critical for the validation of these systems. This guide will delve into the nuances of establishing a robust analytical method based on Gas Chromatography-Mass Spectrometry (GC-MS), a widely accepted technique for the analysis of such compounds, and the subsequent evaluation of method performance through an inter-laboratory comparison.[4][5][6]

The Foundational Importance of Inter-Laboratory Comparisons

An inter-laboratory comparison, also known as a proficiency test, is a powerful tool for evaluating the performance of analytical laboratories by comparing their results on the same homogeneous sample.[7][8] The primary objectives of such a study in the context of BCS analysis are threefold:

• Method Validation and Performance Assessment: To provide an external and objective assessment of a laboratory's analytical method, highlighting potential biases, and assessing the overall precision and accuracy of the measurements.[9][10]

• Harmonization of Analytical Approaches: To identify sources of variability between different laboratories and work towards harmonized analytical protocols that yield more comparable data.

• Ensuring Data Reliability: To provide confidence in the analytical data being generated for safety, regulatory, or research purposes.

The structure of an ILC typically involves a coordinating body that prepares and distributes identical, stabilized samples to participating laboratories. Each laboratory then analyzes the samples using their in-house method and reports the results back to the coordinator for statistical analysis.[8][11]

Visualizing the Inter-Laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison study, from the initial planning stages to the final evaluation of laboratory performance.

Caption: Workflow of an Inter-Laboratory Comparison for BCS Analysis.

Benchmark Analytical Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly specific and sensitive analytical technique well-suited for the separation and identification of volatile and semi-volatile organic compounds like Benzyl 2-chloroethyl sulfide.[4][5][6] The following protocol outlines a robust GC-MS method that can serve as a benchmark for participating laboratories.

• Benzyl 2-chloroethyl sulfide (BCS) standard, >98% purity

• Dichloromethane (DCM), HPLC or GC grade

• Internal Standard (IS), e.g., 1-Chloro-2-nitrobenzene

• Helium, ultra-high purity (99.999%)

• Homogeneous BCS sample for inter-laboratory comparison

• Gas Chromatograph with a split/splitless injector and a mass selective detector (MSD)

• Capillary column: e.g., HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Standard and Sample Preparation:

  • Prepare a stock solution of BCS in DCM at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the ILC sample.

  • Prepare a stock solution of the internal standard in DCM.

  • Accurately weigh a portion of the ILC sample and dissolve it in a known volume of DCM.

  • Spike all calibration standards and the ILC sample solution with the internal standard to a final concentration of, for example, 10 µg/mL.

• GC-MS Analysis:

  • Injector: Set to splitless mode at 250°C.

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 15°C/minute to 280°C.

    • Hold: 5 minutes at 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MSD:

    • Transfer line temperature: 280°C.

    • Ion source temperature: 230°C.

    • Electron ionization (EI) at 70 eV.

    • Acquisition mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions for BCS (e.g., m/z 91, 123, 186) and the internal standard.[12][13]

• Data Analysis:

  • Generate a calibration curve by plotting the ratio of the peak area of BCS to the peak area of the internal standard against the concentration of the BCS standards.

  • Determine the concentration of BCS in the ILC sample by using the response ratio from the sample and the calibration curve.

Visualizing the Analytical Workflow

The following diagram details the step-by-step process for the GC-MS analysis of Benzyl 2-chloroethyl sulfide.

Caption: Step-by-step GC-MS analysis workflow for BCS.

Data Comparison and Performance Evaluation

A key component of any inter-laboratory comparison is the statistical analysis of the submitted data to assess the performance of each participating laboratory.[8] A commonly used and effective metric is the z-score.

The z-score provides a standardized measure of a laboratory's deviation from the consensus value. It is calculated using the following formula:

z = (x - X) / σ

Where:

• z is the z-score

• x is the result reported by the laboratory

• X is the assigned value (often the robust mean or median of all reported results)

• σ is the standard deviation for proficiency assessment (a measure of the dispersion of the data)

The interpretation of z-scores is generally as follows:

• |z| ≤ 2: Satisfactory performance

• 2 < |z| < 3: Questionable performance (warning signal)

• |z| ≥ 3: Unsatisfactory performance (action signal)

Laboratories with questionable or unsatisfactory performance should investigate potential sources of error in their analytical process.

To facilitate a clear and objective comparison of results, the data should be summarized in a structured table.

Table 1: Hypothetical Inter-laboratory Comparison Results for BCS Analysis

Laboratory ID	Reported Concentration (µg/g)	z-score	Performance Evaluation
Lab-001	102.5	-0.5	Satisfactory
Lab-002	115.0	2.0	Satisfactory
Lab-003	98.0	-1.4	Satisfactory
Lab-004	125.0	4.0	Unsatisfactory
Lab-005	105.0	0.0	Satisfactory
...	...	...	...
Assigned Value (X)	105.0
Standard Deviation (σ)	5.0

Causality of Discrepancies and Best Practices

Discrepancies in results between laboratories can arise from various sources. Understanding these potential pitfalls is crucial for troubleshooting and improving analytical performance.

• Methodological Differences: Variations in sample preparation, GC-MS parameters (e.g., column type, temperature program), and data processing can all contribute to different results. Adherence to a standardized protocol, as outlined in this guide, can minimize these effects.

• Calibration Issues: Inaccurate preparation of calibration standards, degradation of stock solutions, or the use of an inappropriate calibration model can lead to systematic errors (bias). Regular verification of standard concentrations and the use of certified reference materials are recommended.

• Matrix Effects: The sample matrix can sometimes interfere with the analysis, causing signal enhancement or suppression. While the provided protocol uses a clean solvent matrix, real-world samples may require additional cleanup steps.

• Instrumental Performance: Poor instrument maintenance, leaks in the GC system, or a contaminated ion source can all negatively impact data quality. Regular performance checks and maintenance are essential.

By participating in inter-laboratory comparisons and critically evaluating their performance, laboratories can identify and address these issues, ultimately leading to more accurate and reliable data for the scientific community.

References

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• What is an inter labor
• Establishment and validation of analytical methods for 15 hazardous drugs by UPLC-Q/Orbitrap-HRMS - PMC.
• First Inter-laboratory Comparison Report - FAO Knowledge Repository.
• Results of an Interlaboratory Comparison of Analytical Methods for Contaminants of Emerging Concern in Water - ACS Public
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A Senior Application Scientist's Guide to Benzyl 2-chloroethyl sulfide in Research: A Comparative Analysis

For the discerning researcher navigating the complex landscape of alkylating agents, the selection of the appropriate tool is paramount to experimental success and laboratory safety. This guide provides an in-depth technical analysis of Benzyl 2-chloroethyl sulfide, a compound of interest in various research domains. We will objectively explore its advantages and disadvantages, compare its performance with relevant alternatives, and provide the necessary experimental context for its effective and safe utilization.

Introduction to Benzyl 2-chloroethyl sulfide: A Dual-Nature Reagent

Benzyl 2-chloroethyl sulfide, with the chemical structure C₆H₅CH₂SCH₂CH₂Cl, is a bifunctional molecule that combines the reactivity of a chloroethyl sulfide moiety with the unique properties of a benzyl group. This structure positions it as a valuable tool in specific research applications, primarily as a simulant for the chemical warfare agent sulfur mustard (bis(2-chloroethyl) sulfide) and as a versatile alkylating agent in organic synthesis.[1] Its utility stems from the electrophilic nature of the carbon atom attached to the chlorine, making it susceptible to nucleophilic attack, a characteristic it shares with other sulfur mustards.

The Strategic Advantage: Leveraging the Benzyl Group

The primary advantage of Benzyl 2-chloroethyl sulfide over simpler analogs like 2-chloroethyl ethyl sulfide (CEES) lies in the presence of the benzyl group. This aromatic moiety imparts several beneficial characteristics:

• Enhanced Reactivity and Stability of Intermediates: The benzyl group can stabilize carbocation intermediates that may form during nucleophilic substitution reactions, potentially influencing reaction pathways and rates. In Sₙ1-type reactions, the phenyl ring can stabilize an adjacent positive charge through resonance, which can accelerate the reaction.[2][3]

• Protecting Group Capabilities: Benzyl groups are widely used as protecting groups in organic synthesis due to their stability under a range of conditions and their relatively straightforward removal through methods like catalytic hydrogenation.[4][5][6] This dual functionality as both a reactive handle and a potential protecting group offers unique synthetic possibilities.

• Modulation of Physical Properties: The bulky and aromatic nature of the benzyl group can influence the solubility and chromatographic behavior of the molecule and its derivatives, which can be advantageous in purification and isolation steps.[4]

The Inherent Disadvantages and Critical Safety Considerations

Inferred Hazards Based on Analogs:

• Vesicant Properties: Like other sulfur mustards, it is expected to be a vesicant, causing severe skin, eye, and respiratory tract irritation and blistering.[7][8][9]

• Alkylation of Biological Macromolecules: The primary mechanism of toxicity for sulfur mustards is the alkylation of DNA, RNA, and proteins.[10][11] This can lead to cellular apoptosis, mutagenesis, and carcinogenesis.[8][9][10]

• General Toxicity: It is likely to be harmful if inhaled, swallowed, or absorbed through the skin.[7][12][13]

Core Safety Protocols:

Due to these significant hazards, all work with Benzyl 2-chloroethyl sulfide must be conducted in a certified chemical fume hood with appropriate personal protective equipment (PPE), including:

• Hand Protection: Nitrile or butyl rubber gloves are recommended. Double gloving is a prudent practice.

• Eye Protection: Chemical safety goggles and a face shield are essential.[12]

• Skin and Body Protection: A lab coat and, depending on the scale of the experiment, additional chemical-resistant clothing should be worn.[12]

• Respiratory Protection: For operations with a higher risk of aerosol generation, a respirator with an appropriate cartridge may be necessary.[8]

Waste Disposal: All waste materials contaminated with Benzyl 2-chloroethyl sulfide must be treated as hazardous waste and disposed of according to institutional and national regulations. Decontamination of glassware and work surfaces should be performed using appropriate neutralizing agents.[7]

Comparative Analysis with Alternative Alkylating Agents

The choice of an alkylating agent depends on the specific requirements of the reaction, including the nature of the nucleophile, desired reactivity, and tolerance of other functional groups.

Feature	Benzyl 2-chloroethyl sulfide	2-Chloroethyl ethyl sulfide (CEES)	Benzyl Chloride	Nitrogen Mustards (e.g., HN-2)
Primary Use	Sulfur mustard simulant, alkylating agent	Sulfur mustard simulant	Benzylating agent	Anticancer drugs, chemical warfare agents
Reactivity	High, influenced by benzyl group	High	Moderate to high	Very high
Mechanism	Primarily Sₙ2, potential for Sₙ1	Primarily Sₙ2	Sₙ1 and Sₙ2	Intramolecular cyclization then alkylation
Key Advantage	Benzyl group offers unique synthetic options	Simpler structure, well-studied simulant	Readily available, well-understood reactivity	Bifunctional alkylation leads to cross-linking
Key Disadvantage	High toxicity, limited availability	High toxicity, vesicant	Lachrymator, irritant	Extreme toxicity, severe health effects
Handling	Requires stringent safety protocols	Requires stringent safety protocols	Use in a fume hood with PPE	Requires specialized handling and containment

Causality in Experimental Choices:

• For Simulant Studies: CEES is often chosen due to its closer structural similarity to the core of sulfur mustard. However, Benzyl 2-chloroethyl sulfide might be selected when investigating the influence of a bulkier, aromatic substituent on the agent's properties or interactions.

• For Organic Synthesis: When the goal is to introduce a CH₂CH₂Cl group attached to a sulfur that is also linked to a benzyl group, Benzyl 2-chloroethyl sulfide is the specific reagent. If the goal is simply benzylation, Benzyl Chloride is a more common and less hazardous choice. The benzyl group in Benzyl 2-chloroethyl sulfide offers a different reactivity profile compared to the ethyl group in CEES, which can be exploited for chemoselectivity in complex syntheses.[14][15]

Experimental Protocol: Synthesis of a Substituted Thiophene

The following is a representative protocol for the use of a chloroethyl sulfide derivative as an alkylating agent in the synthesis of a substituted thiophene. This protocol is adapted from general procedures for thiophene synthesis and should be optimized for specific substrates.[16][17][18][19]

Objective: To synthesize a 2-(benzylthio)ethyl-substituted thiophene.

Materials:

• Thiophene-2-thiol

• Benzyl 2-chloroethyl sulfide

• Sodium hydroxide (NaOH)

• Ethanol

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Preparation of the Thiolate: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve thiophene-2-thiol (1 equivalent) in ethanol.

• Add a solution of sodium hydroxide (1 equivalent) in water dropwise to the stirred solution at room temperature. Stir for 30 minutes to ensure complete formation of the sodium thiophenethiolate.

• Alkylation Reaction: To the thiolate solution, add Benzyl 2-chloroethyl sulfide (1 equivalent) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Add deionized water to the residue and extract the aqueous layer with diethyl ether (3 x volume).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure 2-(benzylthio)ethyl-substituted thiophene.

Self-Validation: The identity and purity of the product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizing Reaction Pathways

Alkylation of Thiophene-2-thiol:

Caption: Workflow for the synthesis of a substituted thiophene.

Mechanism of DNA Alkylation by a Sulfur Mustard Analog:

Caption: Simplified pathway of DNA alkylation.

Conclusion: A Niche Reagent Requiring Expert Handling

Benzyl 2-chloroethyl sulfide is a specialized reagent with distinct advantages in research, primarily owing to the influence of its benzyl group on reactivity and its utility as a sulfur mustard simulant. However, these advantages are intrinsically linked to its high toxicity and hazardous nature, which demand stringent safety protocols and expert handling. Its use is warranted in scenarios where the specific properties imparted by the benzyl group are essential for the experimental design. For more general alkylation or benzylation reactions, less hazardous alternatives are often preferable. As with any potent chemical, a thorough understanding of its properties, hazards, and appropriate handling procedures is a prerequisite for its responsible use in advancing scientific knowledge.

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